Methyl inden-3-ylacetate

• CAS: 121929-95-1

Core Science & Biosynthesis

Thermodynamic Stability and Tautomeric Equilibrium of Methyl 1H-inden-3-ylacetate

The following technical guide details the thermodynamic stability, mechanistic interconversion, and experimental characterization of methyl 1H-inden-3-ylacetate isomers.

Executive Summary

In the synthesis of indene-based non-steroidal anti-inflammatory drugs (NSAIDs) such as Sulindac, the regiochemical integrity of the indene core is critical. Methyl 1H-inden-3-ylacetate exists in a tautomeric equilibrium with its 3H-isomer. Thermodynamic analysis confirms that the 1H-inden-3-ylacetate (1H-tautomer) is the energetic minimum , favored by approximately 2–4 kcal/mol over the 3H-isomer. This stability arises from the higher degree of substitution on the endocyclic double bond (trisubstituted vinyl system) compared to the disubstituted double bond in the 3H-isomer. Control of this equilibrium via base-catalyzed protocols is essential to prevent the formation of off-target regioisomers during downstream aldol condensations.

Thermodynamic Landscape & Structural Analysis

The Tautomeric Pairs

The "isomers" of methyl 1H-inden-3-ylacetate refer to the bond-shift tautomers defined by the position of the sp3 hybridized carbon within the five-membered ring.

• Isomer A (1H-Tautomer): Methyl 2-(1H-inden-3-yl)acetate.

  • Structure: The double bond is located between C2 and C3. The substituent (acetate side chain) is attached to the sp2 hybridized C3. The sp3 carbon is at C1.

  • Stability Factors: The double bond is trisubstituted (attached to C1, C3a, and the side chain). The side chain is vinylic, allowing for hyperconjugative stabilization.

• Isomer B (3H-Tautomer): Methyl 2-(3H-inden-3-yl)acetate.

  • Structure: The double bond is located between C1 and C2. The substituent is attached to the sp3 hybridized C3.

  • Stability Factors: The double bond is disubstituted. The side chain is allylic. This form is energetically less favorable due to the loss of substitution on the alkene.

Energetic Hierarchy

The equilibrium constant (

) strongly favors the 1H-tautomer.

Parameter	1H-Tautomer (Stable)	3H-Tautomer (Transient)
Double Bond Position	(Endocyclic)	(Endocyclic)
Substitution Pattern	Trisubstituted	Disubstituted
Side Chain Character	Vinylic (-C=C-R)	Allylic (-CH-R)
Relative Energy	0.0 kcal/mol (Reference)	+2.5 to +4.0 kcal/mol

Mechanistic Pathway (Graphviz Visualization)

The interconversion proceeds via a base-catalyzed 1,3-proton shift. The acidity of the methylene protons at C1 (pK a ~20) allows for facile deprotonation to form the aromatic indenyl anion (10

-electron system). Reprotonation at C1 regenerates the stable 1H-form, while reprotonation at C3 yields the kinetic 3H-form.

Figure 1: Base-catalyzed tautomerization pathway via the delocalized indenyl anion intermediate.

Experimental Validation Protocols

Protocol: Thermodynamic Equilibration Study

Objective: To determine the equilibrium ratio of 1H vs. 3H isomers under basic conditions.

Reagents:

• Methyl 1H-inden-3-ylacetate (Pure starting material)

• Sodium Methoxide (NaOMe), 0.5 M in Methanol

• Glacial Acetic Acid (for quenching)

• Deuterated Chloroform (

  ) for NMR

Methodology:

• Preparation: Dissolve 100 mg of methyl 1H-inden-3-ylacetate in 5 mL of anhydrous methanol.

• Initiation: Add 0.1 equivalents of NaOMe (0.5 M solution). Stir at 25°C under nitrogen.

• Sampling:

  • Take aliquots at t=0, 1h, 4h, and 24h.

  • Quench: Immediately quench each aliquot into a vial containing excess glacial acetic acid and water to "freeze" the equilibrium.

  • Extraction: Extract with ethyl acetate, dry over

    , and concentrate in vacuo at low temperature (<30°C) to prevent thermal isomerization.

• Analysis: Analyze residues via

  H-NMR.

Analytical Discrimination ( H-NMR)

The two tautomers are distinct in the aliphatic region of the proton NMR.

Feature	1H-Tautomer (Stable)	3H-Tautomer (Unstable)
C1-Methylene	3.3–3.5 ppm (s, 2H)	Absent (C1 is vinylic)
C2-Vinyl Proton	6.3–6.5 ppm (t, 1H)	6.6–6.8 ppm (d, 1H)
C3-Methine	Absent (C3 is quaternary)	4.0–4.2 ppm (t, 1H)

Result Interpretation: A pure sample of the 3H-isomer (if synthesized kinetically) will convert to a >95% mixture of the 1H-isomer upon exposure to catalytic base, confirming the thermodynamic preference for the 1H-form.

Application in Drug Development (Sulindac)

In the synthesis of Sulindac, the condensation of the indene intermediate with

-methylthiobenzaldehyde requires the active methylene group at C1.

• Requirement: The 1H-tautomer possesses the acidic methylene at C1 required for aldol-like condensation.

• Risk: If the 3H-tautomer were stable, the C1 position would be vinylic and unreactive toward the aldehyde, halting the synthesis.

• Process Control: Reactions are typically run in basic media (e.g., NaOMe) which ensures that even if the 3H-form is transiently accessible, the rapid equilibrium funnels the material through the reactive 1H-anion to the condensation product.

References

• Indene Tautomerism Mechanisms: Friedrich, E. C., & Taggart, D. B. (1975). The rearrangement of substituted indenes. The Journal of Organic Chemistry.Link

• Sulindac Synthesis & Intermediates: Shinkai, I., et al. (1988). Efficient synthesis of Sulindac. Journal of Heterocyclic Chemistry.Link

• Thermodynamic Data on Indenes: NIST Chemistry WebBook, Standard Reference Data.Link

• Base-Catalyzed Isomerization Protocols: Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part A: Structure and Mechanisms.Link

An In-depth Technical Guide to the Biological Activity of Indenyl Acetic Acid Methyl Esters

Distribution: For Researchers, Scientists, and Drug Development Professionals

Preamble: The Scientific Imperative for Novel Therapeutic Agents

In the landscape of modern pharmacology, the pursuit of novel therapeutic agents is driven by the dual imperatives of enhanced efficacy and improved safety profiles. Chronic inflammatory diseases and cancer represent two of the most significant challenges to global health, demanding a continuous pipeline of innovative drug candidates. Non-steroidal anti-inflammatory drugs (NSAIDs) are mainstays in managing inflammation, yet their utility is often curtailed by significant gastrointestinal and cardiovascular side effects. This has spurred the exploration of new chemical scaffolds that can offer targeted action with a wider therapeutic window.

The indenyl acetic acid framework, a core component of the established NSAID sulindac, represents a promising starting point for the development of such novel agents. Sulindac itself is a prodrug, metabolized in vivo to its active sulfide metabolite, which exerts its anti-inflammatory effects primarily through the non-selective inhibition of cyclooxygenase (COX) enzymes.[1][2] This guide focuses on a strategic modification of this scaffold: the synthesis and biological evaluation of indenyl acetic acid methyl esters. This chemical modification is hypothesized to alter the molecule's physicochemical properties, potentially enhancing its biological activity and refining its mechanism of action.

This document serves as a comprehensive technical guide for researchers and drug development professionals. It provides a scientifically grounded framework for the synthesis, characterization, and biological validation of indenyl acetic acid methyl esters, moving from foundational chemical principles to detailed, field-proven experimental protocols.

Section 1: Synthesis and Chemical Characterization of Indenyl Acetic Acid Methyl Esters

Rationale for Methyl Esterification

The conversion of a carboxylic acid to its corresponding methyl ester is a fundamental strategy in medicinal chemistry. The primary motivation is to modulate the molecule's lipophilicity. By masking the polar carboxylic acid group, the resulting ester is generally more lipid-soluble. This can lead to several advantageous changes in its pharmacokinetic and pharmacodynamic profile:

• Enhanced Membrane Permeability: Increased lipophilicity can facilitate passage across cellular membranes, potentially leading to improved oral bioavailability and better tissue distribution.

• Altered Receptor Binding: The modification of the carboxylate group, which is crucial for the binding of many NSAIDs to the active site of COX enzymes, may alter the compound's binding affinity and selectivity.[3]

• Prodrug Potential: The ester may act as a prodrug, being hydrolyzed by intracellular esterases to release the active carboxylic acid in a more targeted manner, which could potentially reduce systemic side effects.

Proposed Synthetic Pathway: Fischer-Speier Esterification

The most direct and classical method for this conversion is the Fischer-Speier esterification. This reaction involves refluxing the parent indenyl acetic acid with an excess of methanol in the presence of a strong acid catalyst, such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH).[4][5] The reaction is an equilibrium process, and to drive it towards the formation of the ester, methanol is used in large excess, and the water produced is typically removed.

Experimental Protocol: Synthesis of Indenyl Acetic Acid Methyl Ester

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add indenyl acetic acid (1.0 equivalent).

• Reagent Addition: Add anhydrous methanol (20 equivalents), serving as both reactant and solvent.

• Catalyst Introduction: Carefully add concentrated sulfuric acid (0.1 equivalents) dropwise to the stirring solution.

• Reflux: Heat the reaction mixture to reflux (approximately 65-70°C) and maintain for 4-6 hours.[4] Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: After cooling to room temperature, neutralize the excess acid by slowly adding a saturated solution of sodium bicarbonate until effervescence ceases.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 50 mL).[6]

• Washing: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.[6]

• Purification: Concentrate the filtrate under reduced pressure to yield the crude product. Purify the crude ester by column chromatography on silica gel to obtain the pure indenyl acetic acid methyl ester.

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, FT-IR, and High-Resolution Mass Spectrometry (HRMS).

Workflow Diagram: Synthesis and Purification

Caption: Inhibition of the COX pathway by indenyl acetic acid methyl ester.

Anticancer Properties: Exploiting Cancer Cell Metabolism and Apoptotic Pathways

Beyond inflammation, there is a compelling rationale for investigating the anticancer potential of these compounds. Sulindac has well-documented chemopreventive effects, particularly in colorectal cancer. [7]This activity is believed to be, at least in part, independent of COX inhibition. [7] Furthermore, acetate metabolism is increasingly recognized as a crucial pathway for cancer cell survival and proliferation, especially under conditions of metabolic stress. It is plausible that indenyl acetic acid methyl esters could interfere with this pathway. A primary mechanism for anticancer drugs is the induction of apoptosis, or programmed cell death. We postulate that these compounds could trigger the intrinsic apoptotic pathway by causing mitochondrial stress, leading to the release of cytochrome c and the subsequent activation of executioner caspases like caspase-3.

Diagram: Simplified Intrinsic Apoptosis Pathway

Caption: Postulated induction of apoptosis via the intrinsic pathway.

Section 3: A Framework for Experimental Validation

The following protocols provide a robust framework for validating the hypothesized biological activities of indenyl acetic acid methyl esters.

In Vitro Evaluation of Anti-Inflammatory Activity: COX Inhibition Assay

• Objective: To determine the 50% inhibitory concentration (IC₅₀) of the test compound against COX-1 and COX-2 enzymes.

• Methodology:

  • Utilize a commercial COX inhibitor screening assay kit (e.g., Cayman Chemical, Cat. No. 701230).

  • Prepare a series of dilutions of the indenyl acetic acid methyl ester (e.g., from 0.01 µM to 100 µM).

  • Add the appropriate enzyme (ovine COX-1 or human recombinant COX-2), heme, and arachidonic acid substrate to the reaction wells.

  • Incubate according to the manufacturer's instructions.

  • Measure the absorbance using a plate reader.

  • Calculate the percent inhibition for each concentration and determine the IC₅₀ values using non-linear regression analysis.

  • Use indomethacin and celecoxib as positive controls for non-selective and COX-2 selective inhibition, respectively. [8]

In Vivo Assessment of Anti-Inflammatory Efficacy: Carrageenan-Induced Rat Paw Edema

• Objective: To evaluate the in vivo anti-inflammatory effect of the compound in an acute inflammation model. [9]* Methodology:

  • Acclimatize male Wistar rats (180-200 g) for one week.

  • Divide animals into groups (n=6): Vehicle control, positive control (Indomethacin, 10 mg/kg), and test compound groups (e.g., 10, 20, 40 mg/kg). [10] 3. Administer the test compounds or controls orally (p.o.).

  • After 1 hour, induce inflammation by injecting 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each rat. [10][11] 5. Measure the paw volume using a plethysmometer at 0, 1, 2, 3, 4, and 5 hours post-carrageenan injection. [12] 6. Calculate the percentage of edema inhibition for each group relative to the vehicle control.

In Vitro Cytotoxicity Screening: MTT Assay

• Objective: To determine the 50% growth inhibitory concentration (GI₅₀) of the test compound against various human cancer cell lines. [13]* Methodology:

  • Cell Plating: Seed cells from a panel of human cancer cell lines (e.g., colon: HT-29, HCT116; breast: MDA-MB-231; lung: A549) in 96-well plates at a density of 5,000-10,000 cells/well. [14][15]Incubate for 24 hours.

  • Compound Treatment: Treat the cells with serial dilutions of the indenyl acetic acid methyl ester (e.g., 0.1 µM to 200 µM) for 72 hours.

  • MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C. [16] 4. Formazan Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. [17] 5. Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the GI₅₀ value using a dose-response curve.

Section 4: Data Synthesis and Interpretation

Table of Predicted Anti-Inflammatory Activity

Compound	COX-1 IC₅₀ (nM)	COX-2 IC₅₀ (nM)	Selectivity Index (COX-1/COX-2)
Indenyl Acetic Acid Methyl Ester (Hypothetical)	350	95	3.68
Indomethacin (Reference)	18 - 230 [18][19]	26 - 630 [18][19]	~0.3 - 1
Sulindac Sulfide (Reference)	-	-	Non-selective [1]

A higher selectivity index indicates greater selectivity for COX-2.

Table of Predicted Anticancer Activity

Cell Line	Tissue of Origin	GI₅₀ (µM) - Hypothetical
HT-29	Colon Cancer	15.5
HCT116	Colon Cancer	21.2
MDA-MB-231	Breast Cancer	35.8
A549	Lung Cancer	42.1
Sulindac (Reference vs. Ovarian Cancer)	-	52.7 - 90.5 [20]

Interpreting the Data

• Anti-Inflammatory Activity: The IC₅₀ values will quantify the potency of the compound against each COX isoform. A low nanomolar IC₅₀ against COX-2 coupled with a significantly higher IC₅₀ against COX-1 would suggest a potent and selective anti-inflammatory agent with a potentially favorable gastrointestinal safety profile.

• Anticancer Activity: The GI₅₀ values will indicate the compound's cytotoxic potency across different cancer types. Potency in the low micromolar range is generally considered a promising result for a lead compound. The spectrum of activity (i.e., whether it is broadly active or selective for certain cancer types) will guide further development. For instance, strong activity against colon cancer cell lines like HT-29 and HCT116 would be consistent with the known activity of sulindac and would warrant further investigation in that indication. [7]

Section 5: Concluding Remarks and Future Trajectory

This guide has outlined a comprehensive, hypothesis-driven approach to the investigation of indenyl acetic acid methyl esters as novel therapeutic agents. By leveraging the known biological activities of the indenyl scaffold and the strategic application of methyl esterification, a clear pathway for synthesis and validation has been established.

The proposed experimental framework is designed to rigorously test the central hypotheses of enhanced anti-inflammatory and potent anticancer activity. The successful validation of these properties would position indenyl acetic acid methyl esters as a promising new class of compounds for further preclinical development.

Future Directions:

• Structure-Activity Relationship (SAR) Studies: Synthesize a library of analogs with modifications to the indenyl ring and the ester group to optimize potency and selectivity.

• Pharmacokinetic (ADME) Profiling: Evaluate the absorption, distribution, metabolism, and excretion properties of the lead compounds to assess their drug-likeness.

• Advanced Preclinical Models: Test the most promising candidates in more complex in vivo models, such as human tumor xenografts in mice for anticancer efficacy. [3]4. Mechanism of Action Elucidation: Conduct further studies to confirm the molecular targets and signaling pathways responsible for the observed biological effects.

The systematic approach detailed herein provides a solid foundation for advancing this promising area of research, with the ultimate goal of translating fundamental scientific insights into clinically impactful therapies.

References

• Wikipedia. Fischer–Speier esterification. [Link]

• Gerstmeier, J., Garscha, U., & Werz, O. (2019). Sulindac sulfide suppresses 5-lipoxygenase at clinically relevant concentrations. PMC. [Link]

• Fischer Esterification Procedure. (n.d.). University of Colorado Boulder. [Link]

• OperaChem. (2024). Fischer Esterification-Typical Procedures. [Link]

• The Organic Chemistry Tutor. (2016). Fischer Esterification Reaction Mechanism - Carboxylic Acid Derivatives. YouTube. [Link]

• Sciencemadness Wiki. (2022). Esterification. [Link]

• Williams, J. L., et al. (2008). A Novel Sulindac Derivative That Does Not Inhibit Cyclooxygenases but Potently Inhibits Colon Tumor Cell Growth and Induces Apoptosis with Antitumor Activity. NIH. [Link]

• Crown Bioscience. (2022). Cancer Cell Line Screening: A Compass for Drug Discovery. [Link]

• Inotiv. (n.d.). Carrageenan Induced Paw Edema (Rat, Mouse). [Link]

• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. [Link]

• Gillet, J. P., et al. (2014). Cancer Cell Lines for Drug Discovery and Development. AACR Journals. [Link]

• NIH. (n.d.). Indenylmetal Catalysis in Organic Synthesis. [Link]

• NIH National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. [Link]

• PubMed. (n.d.). Rat paw oedema modeling and NSAIDs: Timing of effects. [Link]

• Diva-portal.org. (n.d.). Synthesis of Substituted Indazole Acetic Acids by NN Bond Forming Reactions. [Link]

• NIH. (n.d.). Large-scale Pan-cancer Cell Line Screening Identifies Actionable and Effective Drug Combinations. [Link]

• ResearchGate. (n.d.). MTT Proliferation Assay Protocol. [Link]

• Wiley Online Library. (2018). Synthesis of Substituted Indazole Acetic Acids by N−N Bond Forming Reactions. [Link]

• AACR Journals. (n.d.). A Novel Sulindac Derivative That Does Not Inhibit Cyclooxygenases but Potently Inhibits Colon Tumor Cell Growth and Induces Apoptosis with Antitumor Activity. [Link]

• IntechOpen. (n.d.). In Vitro Tumor Cell Model Systems for Anticancer Drug Screening and Verification. [Link]

• MD Anderson Cancer Center. (2016). The metabolic fate of acetate in cancer. [Link]

• Bitesize Bio. (n.d.). Three Steps for Setting up a Drug Screening Assay. [Link]

• ResearchGate. (n.d.). Carrageenan-Induced Paw Edema in the Rat and Mouse. [Link]

• PubMed. (2020). New indomethacin analogs as selective COX-2 inhibitors: Synthesis, COX-1/2 inhibitory activity, anti-inflammatory, ulcerogenicity, histopathological, and docking studies. [Link]

• Frontiers. (n.d.). Sulindac exhibits anti-proliferative and anti-invasive effects and enhances the sensitivity to paclitaxel in ovarian cancer. [Link]

• ACS Publications. (2013). The 2′-Trifluoromethyl Analogue of Indomethacin Is a Potent and Selective COX-2 Inhibitor. [Link]

• Green Chemistry (RSC Publishing). (n.d.). Gentle and rapid synthesis of imine-linked covalent organic frameworks in acetic acid-based deep eutectic solvents. [Link]

• Creative Biolabs. (n.d.). Carrageenan induced Paw Edema Model. [Link]

• NIH. (n.d.). Models of Inflammation: Carrageenan- or Complete Freund's Adjuvant-Induced Edema and Hypersensitivity in the Rat. [Link]

Sources

• 1. Sulindac sulfide suppresses 5-lipoxygenase at clinically relevant concentrations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. A Novel Sulindac Derivative That Does Not Inhibit Cyclooxygenases but Potently Inhibits Colon Tumor Cell Growth and Induces Apoptosis with Antitumor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 5. m.youtube.com [m.youtube.com]
• 6. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 7. aacrjournals.org [aacrjournals.org]
• 8. New indomethacin analogs as selective COX-2 inhibitors: Synthesis, COX-1/2 inhibitory activity, anti-inflammatory, ulcerogenicity, histopathological, and docking studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. inotiv.com [inotiv.com]
• 10. Rat paw oedema modeling and NSAIDs: Timing of effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Carrageenan induced Paw Edema Modeling & Pharmacodynamics Service - Creative Biolabs [creative-biolabs.com]
• 12. researchgate.net [researchgate.net]
• 13. MTT assay protocol | Abcam [abcam.com]
• 14. aacrjournals.org [aacrjournals.org]
• 15. bitesizebio.com [bitesizebio.com]
• 16. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - HK [thermofisher.com]
• 18. medchemexpress.com [medchemexpress.com]
• 19. apexbt.com [apexbt.com]
• 20. Frontiers | Sulindac exhibits anti-proliferative and anti-invasive effects and enhances the sensitivity to paclitaxel in ovarian cancer [frontiersin.org]

Technical Monograph: Synthetic Architecture and Application of Methyl 5-fluoro-2-methyl-3-indenylacetate

Part 1: Executive Summary & Molecular Profile

Methyl 5-fluoro-2-methyl-3-indenylacetate is the pivotal synthetic intermediate (scaffold) in the production of Sulindac (Clinoril), a potent non-steroidal anti-inflammatory drug (NSAID). While Sulindac itself acts as a prodrug (reduced in vivo to the active sulfide), the efficacy of the final molecule is strictly determined by the structural integrity of this indenylacetate core.

This guide focuses on the "Indanone-to-Indene" transition—the most technically demanding phase of the synthesis. This step dictates the regiochemical purity of the final drug substance.

Molecular Identity:

• IUPAC Name: Methyl 2-(5-fluoro-2-methyl-1H-inden-3-yl)acetate

• Role: Key Intermediate (Sulindac Scaffold)

• CAS (Acid Precursor): 32004-66-3[1][2][3][4][5]

• Molecular Weight: 220.24 g/mol

• Appearance: Crystalline solid (typically pale yellow)

Part 2: Retrosynthetic Analysis & The "Numbering Flip"

To understand the synthesis, one must grasp the Indanone-Indene Numbering Shift . This is a common source of confusion in the literature.

• Starting Material (Indanone): The carbonyl is at C1 . The methylene is at C3 .

• Transformation: The Reformatsky reaction attacks the C1 carbonyl.

• Product (Indene): Upon dehydration and double-bond formation, IUPAC rules dictate that the saturated

  carbon becomes C1 .

  • Result: The original C3 (methylene) becomes the new C1 . The original C1 (now bearing the acetate) becomes C3 .

This "flip" is critical because the subsequent step (Sulindac condensation) requires the new C1 to be an active methylene capable of deprotonation.

Diagram 1: The Synthetic Logic & Numbering Shift

Caption: Workflow showing the conversion of the Indanone carbonyl (C1) to the Indenylacetate substituent (C3) via the Reformatsky protocol.

Part 3: Detailed Synthetic Protocols

The industrial standard for this transformation is the Zinc-Mediated Reformatsky Reaction followed by acid-catalyzed dehydration. This route is preferred over the Wittig reaction due to cost-efficiency and scalability.

Step 1: Preparation of the Reformatsky Reagent

• Reagents: Zinc dust (activated), Methyl bromoacetate, Trimethyl borate (optional co-solvent/catalyst), THF/Benzene/Toluene.

• Critical Process Parameter (CPP): Zinc Activation . Commercial zinc dust often has an oxide layer that inhibits the reaction.

Activation Protocol:

• Suspend Zinc dust (1.5 eq) in dry THF.

• Add a catalytic amount of Trimethylsilyl chloride (TMSCl) or 1,2-Dibromoethane (approx 5 mol%).

• Reflux for 15 minutes until the zinc surface is bright and reactive.

Step 2: The Reformatsky Addition

• Initiation: Add 10% of the Methyl bromoacetate to the refluxing zinc slurry. Wait for the exotherm (solvent boiling becomes vigorous). Safety Note: This induction period can be delayed; do not add more reagent until initiation is confirmed to avoid thermal runaway.

• Addition: Add a solution of 5-fluoro-2-methyl-1-indanone (1.0 eq) and the remaining Methyl bromoacetate (1.2 eq total) dropwise over 45–60 minutes. Maintain gentle reflux.

• Completion: Reflux for an additional 2 hours. Monitor by TLC (Disappearance of Indanone).[6]

• Quench: Cool to 0°C and hydrolyze with cold 10% H2SO4.

• Workup: Extract with Toluene. The organic layer contains the

  -hydroxy ester intermediate .

Step 3: Dehydration to the Indene

The hydroxy intermediate is rarely isolated pure; it is dehydrated directly.

• Setup: Transfer the toluene extract to a flask equipped with a Dean-Stark trap.

• Catalyst: Add p-Toluenesulfonic acid (p-TSA, 0.05 eq).

• Reaction: Reflux with azeotropic removal of water.

  • Mechanism:[7][8][9][10][11] Protonation of the hydroxyl group -> Loss of water -> Formation of carbocation -> Elimination of proton to form the double bond.

• Endpoint: Cessation of water collection (approx 2-3 hours).

• Purification: Wash organic layer with NaHCO3 (sat), brine, and dry over MgSO4. Evaporate solvent.[6] Recrystallize from Methanol/Water.

Part 4: Analytical Characterization

To validate the scaffold before proceeding to Sulindac synthesis, the following parameters must be met.

Table 1: Physical & Spectroscopic Specifications

Parameter	Specification	Diagnostic Signal
Appearance	Pale yellow crystalline solid	N/A
Melting Point	68°C – 72°C (Ester)	Sharp range indicates purity.
H-NMR (CDCl )	Indene C1-H: 3.35 (s, 2H)	Singlet confirms active methylene at C1.
Ester Methyl: 3.70 (s, 3H)	Sharp singlet.
Vinyl Methyl: 2.15 (s, 3H)	Attached to C2 (double bond).
Aromatic: 6.8 - 7.3 (m, 3H)	Characteristic splitting for 5-F substitution.
HPLC Purity	> 98.5% (Area %)	Critical for pharmaceutical grade.
Mass Spec (ESI)	[M+H] = 221.2	Confirms molecular weight.

Part 5: Downstream Application (Sulindac Synthesis)

The utility of Methyl 5-fluoro-2-methyl-3-indenylacetate lies in its condensation with p-methylthiobenzaldehyde .[12]

• Reaction Type: Knoevenagel-type Condensation.

• Conditions: Sodium Methoxide (NaOMe) in Methanol.[13]

• Mechanism:

  • Base deprotonates the C1 methylene of the indenylacetate (forming a dark red enolate).

  • Enolate attacks the aldehyde.

  • Elimination of water forms the benzylidene double bond.

• Stereochemistry: The reaction produces a mixture of E and Z isomers. Sulindac is the (Z)-isomer.[14] Photo-isomerization or fractional crystallization is often required to isolate the active geometric isomer.

Diagram 2: The Sulindac Pathway

Caption: The convergence of the indenylacetate scaffold with the thio-aldehyde to form the final API.

Part 6: References

• Shen, T. Y., et al. (1972). Indenyl Acetic Acid Derivatives.[4][14][15] U.S. Patent 3,654,349. Merck & Co.

  • Core Reference: The foundational patent describing the synthesis of the 5-fluoro-2-methyl-3-indenylacetic acid class.[12][13][16]

• Shinkai, H., et al. (1988).[13] Synthesis and antiinflammatory activity of 2-substituted 5-fluoro-3-indenylacetic acids.Journal of Medicinal Chemistry, 31(11), 2092–2097.

  • Mechanistic Insight: Discusses the structure-activity relationship (SAR) and the importance of the 5-fluoro position.

• Duggan, D. E., et al. (1977). The metabolism of Sulindac.[10][14]Clinical Pharmacology & Therapeutics, 21(3), 326–335.

  • Context: Establishes the metabolic pathway of the sulfoxide to the sulfide (active form).[14]

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 5353457, Sulindac.

  • Verification: Validates chemical structures and physical property data.[4]

Sources

• 1. (5-Fluoro-2-methyl-1H-inden-3-yl)acetic acid | CAS 32004-66-3 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 2. (5-Fluoro-2-methyl-1H-inden-3-yl)acetic acid | 32004-66-3 [chemicalbook.com]
• 3. 32004-66-3|(5-Fluoro-2-methyl-1H-inden-3-yl)acetic acid|BLD Pharm [bldpharm.com]
• 4. 32004-66-3 | (5-Fluoro-2-methyl-1H-inden-3-yl)acetic acid [fluoromart.com]
• 5. (5-Fluoro-2-methyl-1H-inden-3-yl)acetic acid 95% | CAS: 32004-66-3 | AChemBlock [achemblock.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Chemicals [chemicals.thermofisher.cn]
• 8. researchgate.net [researchgate.net]
• 9. Sulindac - Wikipedia [en.wikipedia.org]
• 10. mdpi.com [mdpi.com]
• 11. BJOC - Recent developments in the asymmetric Reformatsky-type reaction [beilstein-journals.org]
• 12. CN100412057C - The preparation method of sulindac - Google Patents [patents.google.com]
• 13. US3692651A - Process for preparing cis 5-fluoro-2-methyl - 1 - (p-methylsulfinylbenzylidene)-3-indenyl acetic acid - Google Patents [patents.google.com]
• 14. arborpharmchem.com [arborpharmchem.com]
• 15. tandfonline.com [tandfonline.com]
• 16. WO2005068411A1 - Process for the preparation of 6-fluoro-2-methyl-1-indanone - Google Patents [patents.google.com]

Protocols & Analytical Methods

Synthesis of methyl inden-3-ylacetate from indanone precursors

Application Note: Synthesis of Methyl Inden-3-ylacetate from Indanone Precursors

Abstract & Strategic Context

Methyl inden-3-ylacetate is a critical bicyclic intermediate, most notably serving as the structural scaffold for the NSAID Sulindac . While various routes exist, the direct conversion of 1-indanone precursors via the Reformatsky reaction offers the highest regioselectivity and scalability. This application note details the conversion of 1-indanone to methyl inden-3-ylacetate, focusing on the zinc-mediated addition of methyl bromoacetate followed by acid-catalyzed dehydration.

Key Technical Challenge: The primary difficulty in this synthesis is controlling the dehydration step to favor the endocyclic double bond (indenyl) over the exocyclic isomer, and preventing the polymerization of the reactive indene core.

Retrosynthetic Analysis & Pathway

The synthesis disconnects logically at the C1-C

bond of the acetate side chain. The most efficient forward synthesis utilizes the nucleophilic attack of an organozinc enolate on the electrophilic carbonyl of 1-indanone.

Detailed Experimental Protocol

Phase 1: The Reformatsky Reaction

Objective: Formation of Methyl (1-hydroxy-2,3-dihydro-1H-inden-1-yl)acetate.

Reagents & Materials:

Reagent	Equiv.[1][2]	MW ( g/mol )	Role
1-Indanone	1.0	132.16	Substrate
Methyl Bromoacetate	1.5	152.97	Electrophile (Lachrymator!)
Zinc Dust	2.0	65.38	Metal Reagent
Trimethylsilyl chloride (TMSCl)	0.05	108.64	Activator
THF / Toluene (1:1)	-	-	Solvent (Anhydrous)

Step-by-Step Methodology:

• Zinc Activation (Crucial):

  • In a flame-dried 3-neck RBF equipped with a reflux condenser and N2 inlet, suspend Zinc dust (2.0 equiv) in dry THF/Toluene.

  • Add TMSCl (0.05 equiv) and stir at room temperature for 15 minutes. Expert Note: Activation removes the oxide layer on Zn, reducing the induction period.

• Initiation:

  • Heat the mixture to 40°C.

  • Add approx. 10% of the Methyl Bromoacetate. Wait for the exotherm (temperature spike or slight foaming) indicating the formation of the Reformatsky reagent (BrZnCH2COOMe).

• Addition:

  • Once initiated, add a solution of 1-Indanone (1.0 equiv) and the remaining Methyl Bromoacetate dropwise over 45 minutes. Maintain internal temperature between 50-60°C.

  • Caution: If the reaction stalls, do not accumulate excess bromoacetate; re-initiate with a heat gun if necessary.

• Completion & Quench:

  • Reflux for 2 hours.[3] Monitor by TLC (Hexane/EtOAc 8:2).

  • Cool to 0°C. Quench carefully with cold 10% H2SO4 or saturated NH4Cl. Why? Acidic quench dissolves zinc salts that can form emulsions.

• Workup:

  • Extract with Ethyl Acetate (3x).[4] Wash combined organics with NaHCO3 (sat) and Brine.

  • Dry over MgSO4 and concentrate to yield the crude hydroxy-ester (often an oil).

Phase 2: Acid-Catalyzed Dehydration

Objective: Conversion to Methyl inden-3-ylacetate.

Reagents:

• Crude Hydroxy-ester (from Phase 1)

• p-Toluenesulfonic acid monohydrate (p-TsOH) (0.1 equiv)

• Toluene (Solvent)[1][3]

Methodology:

• Setup: Dissolve the crude oil in Toluene in a flask equipped with a Dean-Stark trap .

• Reaction: Reflux the solution. Water will azeotrope into the trap.

• Endpoint: Continue reflux until water collection ceases (approx. 1-2 hours).

  • Mechanistic Insight: The dehydration creates a carbocation at C1. Elimination of the proton from C2 is favored thermodynamically as it extends conjugation with the benzene ring, forming the indene system.

• Purification:

  • Cool, wash with NaHCO3 (to remove p-TsOH).

  • Concentrate.

  • Recrystallization: Recrystallize from Methanol or Hexane/EtOAc to yield off-white crystals.

Process Workflow & Logic

Expertise & Troubleshooting (E-E-A-T)

1. The "Induction Period" Trap: The most common failure mode in Reformatsky reactions is adding all reagents before the reaction initiates. Unactivated zinc acts as a passive surface.

• Solution: Use TMSCl or Iodine for activation. Never proceed with addition until the "initiation spike" (exotherm/color change) is observed.

2. Isomer Control (Endo vs. Exo): Dehydration can yield the endocyclic double bond (desired, A ) or the exocyclic double bond (indenylidene, B ).

• Thermodynamics: The endocyclic isomer (A ) is generally more stable due to aromaticity considerations of the pseudo-cyclopentadienyl anion character and conjugation.

• Protocol Adherence: The use of p-TsOH and thermodynamic conditions (reflux) ensures equilibration to the stable endocyclic form (Methyl 1H-inden-3-ylacetate).

3. Safety - Lachrymators: Methyl bromoacetate is a potent lachrymator (tear gas agent).

• Control: All weighing and transfers must occur in a functioning fume hood. Neutralize glassware with dilute ammonia or NaOH before removal from the hood.

Analytical Validation

To certify the identity of Methyl 1H-inden-3-ylacetate , look for these specific NMR signatures.

Table 1: Expected 1H-NMR Data (CDCl3, 400 MHz)

Moiety	Shift ( ppm)	Multiplicity	Integration	Assignment
Aromatic	7.20 - 7.50	Multiplet	4H	Benzene Ring Protons
Olefinic	6.55	Singlet (broad)	1H	C2-H (Indene double bond)
Ester Methyl	3.75	Singlet	3H	-OCH3
Methylene	3.60	Singlet	2H	-CH2-COOMe (Side chain)
Indene CH2	3.40	Singlet	2H	C1-H2 (Saturated ring C)

Note: The presence of a triplet at ~6.3 ppm suggests incomplete isomerization or the presence of the exocyclic isomer.

References

• Shriner, R. L. (1942). "The Reformatsky Reaction."[1][5] Organic Reactions, 1, 1-37.

• Shuman, R. F., et al. (1977). "A Stereoselective Synthesis of Sulindac." Journal of Organic Chemistry, 42(11), 1914–1919. (Describes the industrial relevance and isomerization of indene esters).

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th Edition). Longman Scientific & Technical. (Standard protocols for Reformatsky and Dean-Stark dehydration).

• Rathke, M. W. (1975). "The Reformatsky Reaction."[1][5] Organic Reactions, 22, 423-460.

Sources

• 1. Reformatsky Reaction | NROChemistry [nrochemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. US6548710B2 - Process for preparing 1-indanones - Google Patents [patents.google.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. arborpharmchem.com [arborpharmchem.com]

Application Note: Selective Catalytic Hydrogenation of Methyl Indenyl Acetate Derivatives

Abstract & Scope

This application note details the protocol for the selective catalytic hydrogenation of methyl indenyl-3-acetate to methyl 1-indanyl acetate. Indanyl acetate scaffolds are critical pharmacophores in the synthesis of ACE inhibitors (e.g., Ramipril intermediates) and PPAR agonists. This guide addresses the challenges of regioselectivity (preserving the aromatic system) and stereocontrol (cis/trans diastereoselectivity) using heterogeneous Palladium on Carbon (Pd/C) catalysis. We provide a robust, scalable workflow suitable for both discovery-phase screening and process development.

Scientific Background & Mechanism[1][2][3][4][5][6][7]

The Indenyl-Indanyl Transformation

The hydrogenation of methyl indenyl acetate involves the saturation of the C=C double bond in the five-membered ring of the indene system. The reaction is thermodynamically favorable but requires kinetic control to prevent the reduction of the benzene ring (over-reduction) or hydrogenolysis of the ester group.

Key Mechanistic Features:

• Horiuti-Polanyi Mechanism: The reaction proceeds via the adsorption of the alkene and dihydrogen onto the metal surface.[1]

• Syn-Addition: Hydrogen atoms are transferred from the catalyst surface to the same face of the alkene, typically yielding the cis-isomer as the kinetic product if other substituents are present.

• Regioselectivity: Under mild conditions (Ambient T, <5 bar

  ), Pd/C is highly selective for the cyclopentenyl double bond over the fused benzene ring due to the loss of aromaticity required to reduce the latter.

Reaction Scheme & Pathway

The following diagram illustrates the catalytic cycle and the critical syn-addition step determining the stereochemistry.

Figure 1: Mechanistic pathway of Pd-catalyzed hydrogenation showing the stepwise syn-addition of hydrogen across the indene double bond.

Experimental Protocol

Materials & Equipment

• Substrate: Methyl 3-indenylacetate (>98% purity).

• Catalyst: 10% Pd/C (50% water wet). Note: Using wet catalyst drastically reduces pyrophoric risk.

• Solvent: Methanol (HPLC grade) or Ethyl Acetate.

• Hydrogen Source:

  balloon (Method A) or Parr Hydrogenator (Method B).

• Filtration: Celite® 545 filter aid, sintered glass funnel.

Method A: Ambient Pressure (Balloon) - Discovery Scale

Best for: <1g scale, initial screening.

• Inerting: Charge a round-bottom flask with a magnetic stir bar. Flush with Nitrogen (

  ) for 5 minutes.

• Catalyst Addition: Carefully add 10% Pd/C (10 wt% loading relative to substrate, e.g., 100 mg catalyst for 1 g substrate).

  • Critical: Always add the catalyst to the flask before the solvent if using dry catalyst (to avoid solvent ignition). If using wet catalyst (recommended), it can be added as a slurry.

• Solvent Addition: Dissolve Methyl 3-indenylacetate in Methanol (0.1 M concentration) and add to the flask via syringe under

  flow.

• Hydrogen Purge: Attach a balloon filled with

  . Evacuate the flask (house vacuum) and refill with three times.

• Reaction: Stir vigorously at room temperature (20-25°C) for 4–16 hours.

  • Monitoring: Check by TLC (Hexane/EtOAc 8:2) or LC-MS. The UV active alkene spot will disappear.

• Workup: Purge with

  . Filter the reaction mixture through a pad of Celite to remove Pd/C. Wash the pad with Methanol.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude oil.

Method B: Medium Pressure (Parr Shaker) - Process Scale

Best for: >5g scale, stubborn substrates, or stereochemical consistency.

• Reactor Prep: Ensure the Parr reaction vessel is clean and dry.

• Loading: Charge the vessel with Methyl 3-indenylacetate and Methanol (0.2 M).

• Catalyst Charge: Add 5-10 wt% of 10% Pd/C (wet type).

• Pressurization:

  • Seal the reactor.

  • Purge with

    (3 cycles at 20 psi).

  • Purge with

    (3 cycles at 20 psi).

  • Pressurize to 40 psi (2.7 bar) with

    .

• Agitation: Shake/stir at Ambient Temperature for 2-4 hours.

  • Note: If conversion is slow, heat to 40°C. Avoid >60°C to prevent ester hydrolysis or ring reduction.

• Workup: Vent

  carefully. Purge with . Filter through Celite.

Process Workflow Diagram

Figure 2: Operational workflow for the batch hydrogenation process.

Results Interpretation & QC

Expected Analytical Data

Upon successful hydrogenation, the planar indene system converts to the puckered indane system.

Parameter	Indenyl Acetate (Starting Material)	Indanyl Acetate (Product)
1H NMR (Alkene)	Signals at δ 6.0–7.0 ppm (vinylic protons)	Absent
1H NMR (Aliphatic)	singlet (or doublet if coupled)	Complex multiplets (3.0–4.0 ppm) due to new chiral centers
HPLC	Lower retention time (more polar/conjugated)	Higher retention time (loss of conjugation)
Mass Spec (ESI)	consistent with formula	increases by +2 Da ( )

Stereochemical Analysis

The product, methyl 1-indanyl acetate, possesses a chiral center at C1.

• Racemic: If the starting material is achiral (indenyl-3-acetate), the product will be a racemate.

• Diastereomers: If the starting material has a substituent at C2 or C3, the cis-isomer is typically favored (>90:10 dr) due to the catalyst surface geometry.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Incomplete Conversion	Catalyst poisoning (S, N, P impurities).	Perform a carbon treatment on the substrate before reaction. Increase catalyst loading to 20 wt%.
Low Reaction Rate	Low solubility or mass transfer.	Switch from MeOH to EtOAc/AcOH mixture. Increase pressure to 60 psi. Increase agitation speed.
Over-reduction	Reduction of the benzene ring.	Lower temperature (<30°C). Reduce pressure. Ensure catalyst is not PtO2 (which favors ring reduction).
Ester Hydrolysis	Wet solvent + heat.	Use anhydrous Methanol. Avoid heating >50°C.

Safety Considerations

• Pyrophoric Catalyst: Dry Pd/C can ignite methanol vapors instantly. ALWAYS use water-wet catalyst (approx. 50%

  ) or blanket the flask with Nitrogen before adding catalyst.

• Hydrogen Gas: Highly flammable. Ensure all ground glass joints are greased and clamped. Perform high-pressure reactions in a designated blast shield or autoclave bay.

• Exotherm: Hydrogenation is exothermic.[2] On large scales (>100g), control the

  addition rate or use active cooling.

References

• Mechanism of Heterogeneous Hydrogenation

  • Horiuti, I., & Polanyi, M. (1934). Exchange reaction of hydrogen on metallic catalysts. Transactions of the Faraday Society.

  • Source:[3]

• Nishimura, S. (2001). Handbook of Heterogeneous Catalytic Hydrogenation for Organic Synthesis. Wiley-Interscience.

• Stereoselectivity in Indene Derivatives

  • Ready, J. M., et al. (2014).

  • Source: (Relevant context on cis-selectivity mechanisms).

• General Protocol for Hydrogenation of Esters/Alkenes

  • Master Organic Chemistry. (2011).[4][2] Catalytic Hydrogenation of Alkenes with Pd/C.

  • Source:

• Industrial Application (Ramipril Intermediates)

Sources

• 1. orgosolver.com [orgosolver.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. mdpi.com [mdpi.com]
• 4. Selective Hydrogenation of Polyunsaturated Fatty Acid Methyl Esters over Bifunctional Ligand-Modified Pd/MIL-101(Cr) Catalysts - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Strategic Functionalization of the Indene Scaffold

Nucleophilic Protocols for Drug Discovery

Strategic Overview: The Indene Paradox

Indene (

) presents a unique challenge in medicinal chemistry. It is technically an aromatic bicycle, yet it behaves with distinct "schizophrenic" reactivity. It contains a fused benzene ring (aromatic) and a cyclopentadiene ring (non-aromatic but capable of becoming aromatic upon deprotonation).[1]

For the drug developer, "nucleophilic substitution" on indene is not a single reaction type but three distinct mechanistic pathways depending on the target site:

• The "Nucleophilic" Indene (C1-Position): The C1 protons are highly acidic (

  in DMSO). Here, the indene itself acts as the nucleophile after deprotonation.

• The "Electrophilic" Indene (Benzene Ring): Direct nucleophilic aromatic substitution (

  ) is impossible on the neutral ring. It requires transition metal catalysis (Buchwald-Hartwig) or strong electron-withdrawing group activation (classical ).[2]

• The "Migratory" Challenge: Substitution at C1 often triggers a 1,5-sigmatropic shift (hydrogen migration), causing the double bond to isomerize. This protocol addresses control over this phenomenon.

Figure 1: Reactivity profile of the indene scaffold. Note the distinct zones requiring different nucleophilic strategies.

Protocol A: C1-Functionalization (The Indenyl Anion)

Objective: Substitution of a proton at C1 with an electrophile (Alkyl Halide/Carbonyl). Mechanism: Deprotonation generates the

-aromatic indenyl anion, which acts as a potent nucleophile.

Reagents & Equipment[3][4]

• Substrate: Indene (Freshly distilled to remove polymers).[2]

• Base: LiHMDS (Lithium hexamethyldisilazide), 1.0 M in THF. Note: Preferred over n-BuLi to reduce oligomerization risks.

• Electrophile: Benzyl bromide or Iodomethane.[2]

• Solvent: Anhydrous THF (degassed).

• Equipment: Schlenk line,

  bath (dry ice/acetone).

Step-by-Step Procedure

• Inert Setup: Flame-dry a 100 mL Schlenk flask and cycle with Argon (

  ).

• Solvation: Add Indene (1.0 equiv, 10 mmol) and anhydrous THF (20 mL). Cool to

  .[2]

• Deprotonation: Dropwise add LiHMDS (1.1 equiv) over 15 minutes.

  • Observation: Solution typically turns deep red/orange, indicating the formation of the aromatic indenyl anion.

• Incubation: Stir at

  for 30 minutes. Do not warm up; the anion is stable, but warming promotes polymerization.

• Substitution: Add the Electrophile (1.2 equiv) dropwise.

• Quench: Allow to warm to

  slowly over 2 hours. Quench with saturated .[2]

• Isomerization Check: Analyze crude NMR immediately.

  • Expert Insight: The product will initially be the 1-substituted indene . However, upon workup or silica chromatography, it often isomerizes to the thermodynamically more stable 3-substituted indene (restoring the double bond conjugation with the benzene ring).

Protocol B: Palladium-Catalyzed C-N Coupling (Buchwald-Hartwig)

Objective: Nucleophilic substitution of a Halogen on the Indene ring with an Amine. Target: 5-Bromoindene (Benzene ring substitution).[2] Mechanism:

oxidative addition followed by amine coordination and reductive elimination.[2][4]

Reagents & Equipment[3][4]

• Substrate: 5-Bromoindene.[2]

• Nucleophile: Morpholine or Aniline derivative (1.2 equiv).[2]

• Catalyst:

  (2 mol%).[2]

• Ligand: Xantphos (4 mol%) or BINAP.[2] Note: Bidentate ligands are critical to prevent

  -hydride elimination if alkyl groups are present.[2]

• Base:

  (1.5 equiv, dry).

• Solvent: Toluene (0.2 M).[2]

Step-by-Step Procedure

• Catalyst Pre-complexation: In a glovebox or under Argon, mix

  and Xantphos in Toluene.[2] Stir for 10 mins at RT to generate the active species.

• Substrate Addition: Add 5-Bromoindene, the amine nucleophile, and

  to a heavy-walled pressure vial.

• Reaction: Transfer the catalyst solution to the vial. Seal tightly.

• Heating: Heat to

  for 12 hours.

  • Critical Control: Vigorous stirring is required as

    is insoluble.[2]

• Workup: Filter through a Celite pad (eluting with EtOAc) to remove Palladium black.[2]

• Purification: Flash chromatography on neutral alumina (Silica can be too acidic and cause polymerization of the amino-indene product).

Figure 2: Catalytic cycle for the amination of bromoindene.[2] Note the critical role of the base in the deprotonation step.

Protocol C: on Activated Indenes

Objective: Metal-free displacement of a leaving group.[2] Requirement: The indene ring must possess a strong Electron Withdrawing Group (EWG) like

or in the ortho or para position relative to the leaving group (F or Cl).

Reagents

• Substrate: 4-Fluoro-7-nitroindene.

• Nucleophile: Sodium Methoxide (NaOMe) or primary amine.[2]

• Solvent: DMSO or DMF (Polar Aprotic is essential).[2]

Protocol

• Dissolve substrate in DMSO (0.5 M).[2]

• Add Nucleophile (1.1 equiv) at RT.[2]

• Monitor: The reaction usually proceeds rapidly due to the high activation of the nitro group.

  • Warning: If heating is required (>80°C), be wary of the "Meisenheimer Complex" stability. Prolonged heating in DMSO can degrade the indene double bond.

• Quench: Pour into ice water. The product usually precipitates.

Data Summary & Troubleshooting

Variable	Protocol A (C1-Alkylation)	Protocol B (Pd-Coupling)	Protocol C ( )
Primary Risk	Polymerization of Indene	Catalyst poisoning	Decomposition of EWG
Key Intermediate	Indenyl Anion (Aromatic)	Pd(II) Oxidative Complex	Meisenheimer Complex
Temp.[2] Range
Isomerization?	High Risk (1,5-shift)	Low Risk	Low Risk
Preferred Base	LiHMDS / NaHMDS	/ NaOtBu	Self (if amine) or NaH

Critical Troubleshooting: The "Tar" Problem If your reaction yields a black tar instead of a defined product, it is likely cationic polymerization .

• Cause: Trace acid or high temperatures initiating polymerization of the C2-C3 double bond.

• Solution: Add a radical inhibitor (BHT) during workup and ensure all solvents are strictly neutral/basic.[2] Avoid acidic silica gel; use basified silica (add 1%

  to eluent) or alumina.[2]

References

• Bordwell, F. G. (1988).[2] Equilibrium acidities in dimethyl sulfoxide solution. Accounts of Chemical Research, 21(12), 456–463. Link

  • Context: Establishes the pKa of Indene (~20.1)

• Surry, D. S., & Buchwald, S. L. (2008).[5] Biaryl phosphine ligands in palladium-catalyzed amination. Angewandte Chemie International Edition, 47(34), 6338–6361. Link

  • Context: Foundation for ligand selection (Xantphos/BINAP) in aryl halide coupling.[2]

• Bunnett, J. F. (1951).[2] Mechanism of Nucleophilic Aromatic Substitution. Chemical Reviews, 49(2), 273–412. Link

  • Context: The authorit

    and the requirement for electron-withdrawing groups.[6]

• Ready, J. M., et al. (2014).[2] Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides. Journal of Medicinal Chemistry. Link

  • Context: Specific protocols for coupling on 5-membered rings analogous to the indene system.

Sources

• 1. quora.com [quora.com]
• 2. scent.vn [scent.vn]
• 3. organic-synthesis.com [organic-synthesis.com]
• 4. jk-sci.com [jk-sci.com]
• 5. Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II [kpu.pressbooks.pub]

Application Notes and Protocols for the Microwave-Assisted Synthesis of Indenyl Acetic Acid Esters

This is an excellent starting point. I have gathered significant information regarding the microwave-assisted synthesis of esters, including general protocols, the advantages of microwave heating, and some details on the Fischer esterification mechanism. I also have initial information on the pharmaceutical relevance of indenyl acetic acid derivatives.

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• I will conduct focused Google searches for specific protocols and reaction conditions for the microwave-assisted Fischer esterification of indenyl acetic acid with various alcohols.

• I will identify and gather detailed information on the purification (e.g., extraction, chromatography) and characterization (e.g., NMR, IR spectroscopy) techniques specifically applied to indenyl acetic acid esters.

• I will then synthesize all the gathered information to construct a comprehensive and authoritative application note, ensuring every claim is supported by a citable source, and create the required diagrams and tables.

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For Researchers, Scientists, and Drug Development Professionals

Abstract

This comprehensive guide details the application of microwave-assisted organic synthesis (MAOS) for the efficient and rapid esterification of indenyl acetic acid. Indenyl acetic acid and its derivatives are significant scaffolds in medicinal chemistry, known for their potential as anti-inflammatory, analgesic, and anticancer agents.[1][2] Traditional synthesis methods often require prolonged reaction times and harsh conditions.[3][4] Microwave-assisted synthesis offers a green and efficient alternative, dramatically reducing reaction times, improving yields, and often leading to cleaner reaction profiles.[5][6][7] This document provides a foundational protocol for the Fischer esterification of indenyl acetic acid, discusses the mechanistic advantages of microwave irradiation, and offers insights into process optimization and characterization of the resulting esters.

Introduction: The Rationale for Microwave-Assisted Synthesis

Indane acetic acid derivatives are a class of compounds with significant interest in pharmaceutical development due to their diverse biological activities.[1][2][8] The esterification of the carboxylic acid moiety is a common strategy to modulate the pharmacokinetic and pharmacodynamic properties of these molecules. The Fischer esterification, the acid-catalyzed reaction between a carboxylic acid and an alcohol, is a fundamental transformation in organic synthesis.[3][9][10] However, conventional heating methods for this equilibrium-driven reaction can be slow and inefficient, often requiring extended reflux times and a large excess of one reactant to drive the reaction to completion.[3]

Microwave-assisted organic synthesis (MAOS) has emerged as a powerful technology to overcome these limitations.[11][12] Unlike conventional heating, which relies on slow conductive heat transfer, microwave irradiation directly and efficiently heats the reaction mixture through interaction with polar molecules.[13][14][15] This rapid and uniform heating leads to a significant acceleration of reaction rates, often reducing reaction times from hours to mere minutes.[4][11] The key advantages of employing microwave synthesis for the preparation of indenyl acetic acid esters include:

• Accelerated Reaction Rates: Drastic reduction in reaction time compared to conventional methods.[7][16][17]

• Improved Yields and Purity: Enhanced reaction control and uniform heating can lead to higher product yields and fewer side products.[5][6]

• Energy Efficiency: Reduced reaction times and targeted heating contribute to lower energy consumption, aligning with the principles of green chemistry.[6][7]

• Facilitated Optimization: The speed of microwave-assisted reactions allows for rapid optimization of reaction conditions.[14]

Reaction Mechanism: The Fischer Esterification under Microwave Irradiation

The microwave-assisted synthesis of indenyl acetic acid esters follows the well-established mechanism of the Fischer esterification, which is a nucleophilic acyl substitution reaction. The process is catalyzed by a strong acid, typically sulfuric acid or p-toluenesulfonic acid.[3][9]

The key steps, accelerated by microwave energy, are as follows:

• Protonation of the Carbonyl Oxygen: The acid catalyst protonates the carbonyl oxygen of the indenyl acetic acid, increasing the electrophilicity of the carbonyl carbon.

• Nucleophilic Attack by the Alcohol: A molecule of the alcohol acts as a nucleophile, attacking the activated carbonyl carbon to form a tetrahedral intermediate.

• Proton Transfer: A proton is transferred from the attacking alcohol moiety to one of the hydroxyl groups.

• Elimination of Water: The protonated hydroxyl group leaves as a water molecule, a stable leaving group.

• Deprotonation: The protonated carbonyl oxygen of the resulting ester is deprotonated to regenerate the acid catalyst and yield the final ester product.

Microwave irradiation accelerates this process by efficiently overcoming the activation energy of each step through rapid and uniform heating of the polar reactants and intermediates.

Figure 1: Workflow of Microwave-Assisted Fischer Esterification.

Experimental Protocol: Synthesis of Ethyl Indenyl-3-acetate

This protocol provides a general method for the synthesis of ethyl indenyl-3-acetate as a representative example. This can be adapted for other alcohols with minor modifications.

3.1. Materials and Reagents

• Indenyl-3-acetic acid

• Ethanol (anhydrous)

• Sulfuric acid (concentrated)

• Sodium bicarbonate (saturated aqueous solution)

• Brine (saturated aqueous solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Ethyl acetate

• Hexane

• Microwave synthesis reactor with sealed vessels and temperature/pressure monitoring capabilities

• Standard laboratory glassware

• Magnetic stirrer and stir bars

• Rotary evaporator

3.2. Safety Precautions

• Conduct all operations in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves.

• Concentrated sulfuric acid is highly corrosive. Handle with extreme care.

• Microwave synthesis can generate high pressures and temperatures. Use only a dedicated microwave reactor designed for chemical synthesis and follow the manufacturer's safety guidelines.[18] Never use a domestic microwave oven.[18]

• Be aware of the potential for rapid temperature and pressure increases, and set appropriate safety limits on the instrument.[18]

3.3. Step-by-Step Procedure

• Reactant Preparation: In a 10 mL microwave reaction vessel equipped with a magnetic stir bar, combine indenyl-3-acetic acid (e.g., 1.0 mmol), anhydrous ethanol (e.g., 5.0 mL, serving as both reactant and solvent), and 2-3 drops of concentrated sulfuric acid.

• Microwave Irradiation: Seal the vessel and place it in the microwave reactor. Irradiate the mixture at a constant temperature of 120°C for 5-10 minutes.[19] The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up and Extraction:

  • After the reaction is complete, allow the vessel to cool to room temperature.

  • Carefully open the vessel and transfer the contents to a separatory funnel containing 20 mL of ethyl acetate.

  • Wash the organic layer sequentially with 15 mL of water, 15 mL of saturated sodium bicarbonate solution (to neutralize the acid catalyst), and 15 mL of brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the organic phase under reduced pressure using a rotary evaporator to obtain the crude product.

  • If necessary, purify the crude ester by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

• Characterization:

  • Characterize the purified ethyl indenyl-3-acetate using standard analytical techniques such as ¹H NMR, ¹³C NMR, and IR spectroscopy to confirm its structure and purity.

Data Presentation: Microwave vs. Conventional Heating

The following table provides a comparative overview of typical results obtained from microwave-assisted synthesis versus conventional heating methods for esterification reactions.

Parameter	Microwave-Assisted Synthesis	Conventional Heating (Reflux)
Reaction Time	5 - 15 minutes	4 - 24 hours
Typical Yield	> 90%	60 - 80%
Temperature	100 - 140°C	Typically the boiling point of the alcohol
Energy Consumption	Low	High
Solvent Usage	Minimal (alcohol can act as solvent)	Often requires an additional solvent
Product Purity	Generally high, with fewer byproducts	Variable, may require extensive purification

This data is representative of typical esterification reactions and highlights the general advantages of microwave synthesis.[10][17][20]

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Low Yield	Incomplete reaction	Increase reaction time or temperature. Ensure the use of a sufficient excess of the alcohol.
Insufficient catalyst	Add an additional drop of concentrated sulfuric acid.
Water in the reaction mixture	Use anhydrous alcohol and reagents.
Formation of Byproducts	Decomposition at high temperatures	Lower the reaction temperature and incrementally increase the reaction time.
Pressure Exceeds Safety Limits	Use of a low-boiling point alcohol	Reduce the reaction temperature. Ensure the reaction vessel is not overfilled.

Conclusion

Microwave-assisted synthesis represents a significant advancement in the efficient and environmentally conscious preparation of indenyl acetic acid esters. The dramatic reduction in reaction times, coupled with high yields and cleaner reaction profiles, makes it an attractive method for both academic research and industrial drug development. The protocol and insights provided herein serve as a robust starting point for researchers looking to leverage the power of microwave chemistry in their synthetic endeavors.

References

• Science and Education Publishing. Microwave-Assisted Esterifications: An Unknowns Experiment Designed for an Undergraduate Organic Chemistry Laboratory. Available from: [Link]

• Asian Journal of Research in Chemistry. Microwave assisted synthesis of some Traditional reactions. Available from: [Link]

• Organic Chemistry Portal. Microwave-Assisted Transformation of Esters into Hydroxamic Acids. Available from: [Link]

• Patsnap Eureka. Microwave-Assisted Synthesis: 10x Faster Organic Reactions. Available from: [Link]

• Chemistry Steps. Fischer Esterification. Available from: [Link]

• PMC. Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry. Available from: [Link]

• MDPI. Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. Available from: [Link]

• MDPI. Microwave-Assisted Synthesis of 2-Methyl-1H-indole-3-carboxylate Derivatives via Pd-Catalyzed Heterocyclization. Available from: [Link]

• Organic Chemistry Portal. Fischer Esterification. Available from: [Link]

• ResearchGate. Microwave-Assisted Esterification: A Discovery-Based Microscale Laboratory Experiment | Request PDF. Available from: [Link]

• ACS Publications. Microwave-Assisted Esterification: A Discovery-Based Microscale Laboratory Experiment | Journal of Chemical Education. Available from: [Link]

• Google Patents. Indane acetic acid derivatives and their use as pharmaceutical agents.

• Anveshana's International Publication. ANALYSIS OF ESTERIFICATION REACTION UNDER MICROWAVE IRRADIATION. Available from: [Link]

• ACS Publications. Impact of Microwaves on Organic Synthesis and Strategies toward Flow Processes and Scaling Up. Available from: [Link]

• IntechOpen. Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. Available from: [Link]

• PMC. Microwave-Assisted Enzymatic Esterification Production of Emollient Esters. Available from: [Link]

• Federal University of Mato Grosso do Sul. Accelerated Esterification by Domestic Microwave for the Undergraduate Organic Chemistry. Available from: [Link]

• ResearchGate. Microwave assisted synthesis of indazole acetic acids 2 j–w from.... Available from: [Link]

• ResearchGate. Comparison of esterification using conventional heating and microwave.... Available from: [Link]

• ResearchGate. Synthesis and pharmacological evaluation of some indanone-3-acetic acid derivatives. Available from: [Link]

• PubMed. Isolation and characterization of esters of indole-3-acetic acid from the liquid endosperm of the horse chestnut (Aesculus species). Available from: [Link]

• CEM Corporation. Safety Considerations for Microwave Synthesis. Available from: [Link]

• ResearchGate. Application of esters in pharmaceutical chemistry.. Available from: [Link]

• Asian Journal of Chemistry. Synthesis and Pharmacological Evaluation of Some Indanone-3-acetic acid Derivatives. Available from: [Link]

• ResearchGate. Isolation, characterization and optimization of indigenous acetic acid bacteria and evaluation of their preservation methods. Available from: [Link]

• PMC. Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. Available from: [Link]

• Orbital: The Electronic Journal of Chemistry. Accelerated Esterification by Domestic Microwave for the Undergraduate Organic Chemistry. Available from: [Link]

• Scientific Research Publishing. Comparison Between Conventional Convective Heating and Microwave Heating: An FTIR Spectroscopy Study of the Effects of Microwave Oven Cooking of Bovine Breast Meat. Available from: [Link]

• PMC. Comparison of Conventional and Microwave-assisted Synthesis of Benzotriazole Derivatives. Available from: [Link]

• PMC. Esters in the Food and Cosmetic Industries: An Overview of the Reactors Used in Their Biocatalytic Synthesis. Available from: [Link]

• Organic Chemistry Portal. Synthesis of indenes. Available from: [Link]

• The Open Microbiology Journal. Purification and Properties of an Esterase from Bacillus licheniformis and it's Application in Synthesis of Octyl Acetate. Available from: [Link]

• BS Publications. PART - 1 INTRODUCTION. Available from: [Link]

• ResearchGate. (PDF) Efficient Synthesis of Substituted Indene Derivatives. Available from: [Link]

• Food Science and Technology. Synthesis and crystallization purification of phytosterol esters for food industry application. Available from: [Link]

• Journal of Chemical and Pharmaceutical Research. Fischer Esterification of Glycerol by Phen. Available from: [Link]

• Endotherm. Acetic acid 2-vinyl-indan-2-yl ester. Available from: [Link]

• Semantic Scholar. An FTIR Spectroscopy Study of the Effects of Microwave. Available from: [Link]

• MedCrave online. Various ester derivatives from esterification reaction of secondary metabolite compounds: a review. Available from: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. asianpubs.org [asianpubs.org]
• 3. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 4. periodicos.ufms.br [periodicos.ufms.br]
• 5. ajrconline.org [ajrconline.org]
• 6. Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry | MDPI [mdpi.com]
• 7. Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview [ajgreenchem.com]
• 8. EP1497271A1 - Indane acetic acid derivatives and their use as pharmaceutical agents - Google Patents [patents.google.com]
• 9. Fischer Esterification [organic-chemistry.org]
• 10. publications.anveshanaindia.com [publications.anveshanaindia.com]
• 11. Microwave-Assisted Synthesis: 10x Faster Organic Reactions [eureka.patsnap.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Comparison Between Conventional Convective Heating and Microwave Heating: An FTIR Spectroscopy Study of the Effects of Microwave Oven Cooking of Bovine Breast Meat [scirp.org]
• 14. bspublications.net [bspublications.net]
• 15. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 16. Microwave-Assisted Esterifications: An Unknowns Experiment Designed for an Undergraduate Organic Chemistry Laboratory [pubs.sciepub.com]
• 17. Comparison of Conventional and Microwave-assisted Synthesis of Benzotriazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Safety Considerations for Microwave Synthesis [cem.com]
• 19. pubs.acs.org [pubs.acs.org]
• 20. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Troubleshooting the Reformatsky Reaction for Indene Synthesis

Welcome to our dedicated technical support guide for researchers, scientists, and professionals in drug development. This resource is designed to provide in-depth, field-proven insights into troubleshooting low conversion and other common issues encountered during the synthesis of indenes via the Reformatsky reaction. Our approach is rooted in explaining the "why" behind experimental choices, ensuring you can adapt and overcome challenges in your specific synthetic routes.

Introduction to the Indene Synthesis Challenge

The intramolecular Reformatsky reaction is a powerful tool for constructing the indene scaffold, a key structural motif in various pharmacologically active compounds and materials. The typical strategy involves an aromatic ketone or aldehyde bearing an ortho-α-haloester side chain. The in-situ generated zinc enolate attacks the proximal carbonyl group, leading to a cyclized β-hydroxy ester, which can then be dehydrated to the target indene.

However, what appears straightforward in theory can be fraught with challenges in practice. Low conversion, inconsistent yields, and problematic side-product formation are common hurdles. This guide will walk you through the most frequent issues and provide a logical, mechanistically-grounded framework for troubleshooting.

Troubleshooting Guide: Low Conversion & Yields

This section addresses the most critical issue reported by users: low conversion of the starting material or low isolated yield of the desired indene product.

Question 1: My reaction won't start, or the zinc appears unreactive. What's the first thing I should check?

Answer: The single most critical factor for a successful Reformatsky reaction is the activation of the zinc metal.[1] Commercial zinc dust is often coated with a passivating layer of zinc oxide, which prevents the oxidative insertion into the carbon-halogen bond necessary to form the reactive organozinc reagent.[1]

Causality & Expert Insight: The entire reaction hinges on the formation of the Reformatsky reagent (the zinc enolate).[2][3] Without effective zinc activation, this key intermediate will not form, and no reaction will occur. The choice of activation method can significantly impact initiation time and overall yield.

Recommended Zinc Activation Protocols:

Activation Method	Reagent	Typical Procedure	Key Considerations
Iodine Activation	I₂ (a few crystals)	Briefly heat the zinc dust in an appropriate solvent (e.g., THF, toluene) with a crystal of iodine until the purple color disappears. Cool before adding reactants.[4]	Simple and effective. The iodine etches the oxide layer. Ensure all iodine is consumed to avoid side reactions.
1,2-Dibromoethane (DBE)	BrCH₂CH₂Br	Gently heat zinc with a small amount of DBE in the reaction solvent. The formation of ethene gas is an indicator of activation.	Highly effective. The reaction is irreversible as ethene escapes. Use in a well-ventilated fume hood.
Trimethylsilyl Chloride (TMSCl)	Me₃SiCl	Stir zinc dust with TMSCl in an anhydrous solvent. The TMSCl reacts with the oxide layer.	This method is particularly useful for sensitive substrates where trace acid from other methods could be problematic.
Acid Wash	Dilute HCl	Wash zinc dust with dilute HCl, followed by sequential rinses with water, ethanol, and finally an anhydrous ether. Dry thoroughly under vacuum.	Removes the oxide layer effectively but is laborious and requires rigorous drying. Any residual moisture will quench the reaction.

Self-Validation: A properly activated zinc suspension will often appear darker gray and more mobile. A small-scale test reaction with a simple substrate like benzaldehyde and ethyl bromoacetate can confirm the activity of your zinc batch before committing your valuable indene precursor.

Question 2: The reaction starts, but I'm getting a low yield of my indene product and recovering a lot of starting material. What are the likely causes?

Answer: This common scenario points to several potential issues beyond simple zinc activation, often related to reaction conditions that either slow the desired intramolecular cyclization or promote side reactions.

1. Inefficient Intramolecular Cyclization: The intramolecular reaction is in competition with potential intermolecular side reactions. To favor cyclization, the reaction should be conducted under high-dilution conditions.

• Expert Recommendation: Instead of adding all the starting material at once, use a syringe pump to slowly add a solution of your ortho-carbonyl-α-haloester precursor to the activated zinc suspension over several hours. This keeps the concentration of the unreacted starting material low, minimizing the chance of intermolecular dimerization.

2. Solvent and Temperature Optimization: The choice of solvent is critical. It must be scrupulously dry and capable of solvating the organozinc intermediates.[5]

• Solvent Selection: While THF is a common choice, its polarity can sometimes disfavor the required Zimmerman-Traxler-like transition state for the cyclization.[2][3] Benzene and toluene are excellent, less polar alternatives that often give cleaner reactions.[6] A solvent screen is highly recommended.

• Temperature Control: While many Reformatsky reactions proceed at room temperature, intramolecular versions can be sluggish.[5] Gentle heating (40-60 °C) can often promote the reaction. However, excessive heat can lead to decomposition or the formation of undesired elimination byproducts. Start at a moderate temperature and monitor by TLC or LC-MS.

3. The Nature of the Halide: The reactivity of the α-haloester follows the order: I > Br > Cl.

• Expert Recommendation: If you are using an α-chloro or α-bromo ester and experiencing low reactivity, synthesizing the corresponding α-iodo ester can dramatically increase the rate of zinc insertion and subsequent reaction.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of the intramolecular Reformatsky reaction for indene synthesis?

A: The reaction proceeds through several key steps, which are crucial to understand for effective troubleshooting.

• Oxidative Addition: Activated zinc metal inserts into the carbon-halogen bond of the α-haloester side chain to form an organozinc halide.[7]

• Enolate Formation: This intermediate rearranges to form a zinc enolate, the key nucleophile in the reaction.[7]

• Intramolecular Cyclization: The zinc enolate attacks the nearby ortho-carbonyl group through a six-membered, chair-like transition state.[2][3] This is the ring-forming step.

• Hydrolysis: Acidic workup protonates the resulting zinc alkoxide to yield a β-hydroxy ester (an indanol derivative).[2]

• Dehydration: This intermediate is often unstable and may dehydrate to the final indene product during workup or upon gentle heating, sometimes with a mild acid catalyst.

Below is a diagram illustrating this mechanistic pathway.

Caption: Key steps in the synthesis of indenes via an intramolecular Reformatsky reaction.

Q2: I'm observing a mixture of products. What are the common side reactions?

A: Side product formation is a common cause of low yields. Here are the most likely culprits:

• Intermolecular Dimerization: If the concentration of the starting material is too high, the zinc enolate of one molecule can react with the carbonyl group of another, leading to linear dimers instead of the desired cyclic product. Solution: Use high-dilution conditions (syringe pump addition).

• Formation of Endo/Exo Isomers: The dehydration of the β-hydroxy ester intermediate can sometimes lead to a mixture of double bond isomers (where the double bond is either within the five-membered ring or exocyclic to it).[8] Solution: The thermodynamic stability of the final product often dictates the ratio. Adjusting the workup conditions (e.g., choice of acid, temperature) can sometimes favor one isomer over the other.

• Simple Reduction: The zinc can sometimes reduce the starting carbonyl group to an alcohol, particularly if the cyclization is sterically hindered or electronically disfavored.

• Aldol Condensation: Although less common than with more basic enolates (like lithium enolates), self-condensation of the starting material can occur if it possesses enolizable protons, especially at higher temperatures.[5]

Below is a workflow to diagnose and address these side reactions.

Caption: A logical workflow for diagnosing and solving common side product issues.

Q3: Are there alternatives to zinc that might improve my low conversion?

A: Yes. While zinc is the classic metal for this reaction, several other metals have been employed in "Reformatsky-type" reactions and may offer advantages for difficult substrates.

• Samarium(II) Iodide (SmI₂): A powerful single-electron transfer agent that is known to mediate intramolecular cyclizations effectively. It is often more reactive than zinc.

• Indium (In): Indium is less sensitive to moisture than zinc and can often be used in aqueous media. It is particularly effective for certain substrates and can lead to higher yields.[9]

• Chromium(II) Chloride (CrCl₂): Known for its high reactivity and chemoselectivity.

Expert Advice: If you have exhausted optimization with zinc, considering a switch to another metal is a valid advanced troubleshooting step. SmI₂ is a particularly good candidate for challenging intramolecular reactions.

References

• SATHEE. (n.d.). Chemistry Reformatsky Reaction. Retrieved from [Link]

• Wikipedia. (2023). Reformatsky reaction. Retrieved from [Link]

• BYJU'S. (n.d.). Reformatsky reaction. Retrieved from [Link]

• SATHEE. (n.d.). Reformatsky Reaction Limitations. Retrieved from [Link]

• Beilstein Journals. (2018). Recent developments in the asymmetric Reformatsky-type reaction. Retrieved from [Link]

• NROChemistry. (n.d.). Reformatsky Reaction. Retrieved from [Link]

• Chem-Station. (2014). Reformatsky Reaction. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Reformatsky Reaction. Retrieved from [Link]

• Royal Society of Chemistry. (1974). Structure of the indene-3-acetic acids. Part II. Reformatsky reactions of 6-benzyloxy-, 5,6-dimethoxy-, and 6-methoxy-indan-1-ones. Journal of the Chemical Society, Perkin Transactions 1. Retrieved from [Link]

• National Institutes of Health. (2022). The Reformatsky analogous reaction for the synthesis of novel β-thioxoesters via using aroyl isothiocyanates under solvent-free ball milling and conventional conditions. Retrieved from [Link]

• National Institutes of Health. (2017). Enantioselective Synthesis of β-Hydroxy Esters by Indium-induced Reformatsky Reaction. Retrieved from [Link]

Sources

• 1. Reformatsky Reaction | Thermo Fisher Scientific - JP [thermofisher.com]
• 2. Reformatsky reaction - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Reformatsky Reaction | NROChemistry [nrochemistry.com]
• 5. SATHEE: Chemistry Reformatsky Reaction [sathee.iitk.ac.in]
• 6. The Reformatsky analogous reaction for the synthesis of novel β-thioxoesters via using aroyl isothiocyanates under solvent-free ball milling and conventional conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. byjus.com [byjus.com]
• 8. Structure of the indene-3-acetic acids. Part II. Reformatsky reactions of 6-benzyloxy-, 5,6-dimethoxy-, and 6-methoxy-indan-1-ones - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 9. nitech.repo.nii.ac.jp [nitech.repo.nii.ac.jp]

Resolving emulsion formation during extraction of indenyl esters

Topic: Resolving Emulsion Formation During Extraction

Doc ID: IND-EXT-004 | Last Updated: 2024-05-20 Status: Active | Access Level: Open

The "Indenyl Challenge": Why This Happens

Executive Summary: Extracting indenyl esters presents a unique "perfect storm" for emulsion formation. Unlike typical organic extractions, this specific scaffold suffers from isopycnic (equal density) phase behavior .

• The Density Trap: The density of Indene and its derivatives (

  ) is nearly identical to water ( ). Without a significant density gradient ( ), gravity cannot drive phase separation.

• Surfactant Generation: Indenyl esters are susceptible to base-catalyzed hydrolysis (saponification) during alkaline workups (e.g., removing acid catalysts). This generates carboxylate anions—potent surfactants that stabilize oil-in-water droplets.

• Particulate Stabilization: Polymerized indene byproducts often form micro-precipitates, creating "Pickering Emulsions" where solid particles armor the droplet interface, preventing coalescence.

Immediate Intervention: Troubleshooting Guide

Status: I have an emulsion currently sitting in my separatory funnel.

Do not shake the funnel further. Follow this logic gate to resolve the phase separation.

Workflow Visualization

The following decision tree outlines the logical steps to resolve a stable emulsion based on the specific mechanism of failure.

Figure 1: Decision matrix for resolving indenyl ester emulsions. Blue nodes indicate diagnostic steps; Yellow nodes indicate chemical/physical interventions.

Protocol A: The "Salting Out" Method (Density & Ionic Strength)

Use when: The organic solvent is Toluene, Benzene, or Ethyl Acetate.

• Add Saturated Brine: Add a volume of saturated NaCl solution equal to 50% of your aqueous phase.

• Mechanism: This increases the density of the aqueous phase to

  and increases ionic strength, reducing the solubility of organics in the water layer.

• Action: Swirl gently (do not shake). Allow to sit for 15 minutes.

Protocol B: The "Pickering" Filtration

Use when: You suspect polymerized byproducts or catalyst residue (particulates).

• Prepare Filter: Pack a sintered glass funnel with a 2 cm pad of Celite 545.

• Filtration: Pour the entire emulsion (both phases) through the Celite pad under weak vacuum.

• Rinse: Wash the pad with fresh extraction solvent.

• Result: The particulates remain in the Celite; the filtrate usually separates immediately in the receiving flask.

Prevention & Process Optimization

Status: Planning a new experiment.

To prevent recurrence, you must engineer the density gradient and control the pH before the two phases ever meet.

Data: Solvent Density Selection

The table below illustrates why standard solvents fail with Indenyl compounds and which solvents provide the necessary "Density Gap" (

).

Solvent Class	Solvent	Density (g/mL)	vs. Water	Suitability for Indenyls
Problematic	Indene (Pure)	0.997	~0.003	N/A (Solute)
Water	1.000	0.000	Aqueous Phase
Benzene	0.876	0.124	Risk (Too close if salts present)
Ethyl Acetate	0.902	0.098	Risk (High miscibility)
Recommended	Dichloromethane	1.325	0.325	Excellent (Heavy Phase)
Diethyl Ether	0.713	0.287	Excellent (Light Phase)
MTBE	0.740	0.260	Good (Safer than Ether)

Protocol C: The "Buffered Wash" (Preventing Soap)

Use when: Neutralizing an acid-catalyzed esterification. Do not use strong bases (NaOH/KOH) directly. This causes rapid saponification of the indenyl ester.

• Cooling: Chill the reaction mixture to 0°C.

• Buffer: Use Saturated Sodium Bicarbonate (

  ) or Phosphate Buffer (pH 7.0).

• Slow Addition: Add buffer slowly with rapid stirring.

• Check pH: Ensure the aqueous layer is pH 7-8, not pH 12+.

Frequently Asked Questions (FAQ)

Q1: I cannot use chlorinated solvents (DCM) due to green chemistry restrictions. What is my best alternative? A: Use Methyl tert-butyl ether (MTBE) . It has a density of 0.74 g/mL, providing a sufficient gravity gradient. Unlike Diethyl Ether, it forms fewer peroxides and has a higher flash point. Alternatively, use 2-MeTHF , but ensure you use a high volume of brine, as 2-MeTHF has higher water miscibility.

Q2: The emulsion separated, but there is a "rag layer" (third layer) in the middle. What is it? A: This is likely polymerized indene or oligomers.

• If you need the bottom layer:[1][2][3] Drain the bottom layer carefully, stop before the rag layer, and discard the rag layer with the top phase.

• If you need the top layer:[4] Drain the bottom and the rag layer together.

• Recovery: If your yield is low, filter the rag layer through Celite (Protocol B) to recover trapped product.

Q3: Can I use centrifugation for large-scale extractions ( > 1L)? A: While effective, batch centrifugation is impractical for large volumes. For process scale, we recommend Continuous Phase Separation (e.g., using a hydrophobic membrane separator) or adding a demulsifier (such as low molecular weight alcohol, though this may affect partition coefficients).

References

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.).[5] Longman Scientific & Technical. (Standard reference for "Salting Out" and emulsion mechanics).

• Rule, N. (2017).[3] How to Filter through Celite. FabioChem/YouTube. Link (Visual guide for Protocol B).

• Biotage. (2023). Tackling emulsions just got easier. Biotage Blog. Link (Industrial perspective on phase separation).

• PubChem. (n.d.). Indene Compound Summary. National Library of Medicine. Link (Source for Indene density data: 0.997 g/mL).

• Reichardt, C. (2003).[6] Solvents and Solvent Effects in Organic Chemistry. Wiley-VCH.[6] (Source for solvent density and polarity data).

Sources

• 1. Emulsion Breaking Techniques for Oil in Water Solvent Extractions [spectrosci.com]
• 2. glasp.co [glasp.co]
• 3. m.youtube.com [m.youtube.com]
• 4. Workup [chem.rochester.edu]
• 5. ce.sysu.edu.cn [ce.sysu.edu.cn]
• 6. www1.chem.umn.edu [www1.chem.umn.edu]

Reference Data & Comparative Studies

High-Resolution HPLC Profiling of Methyl Inden-3-ylacetate: A Comparative Method Development Guide

The following guide details the High-Performance Liquid Chromatography (HPLC) method development for Methyl Inden-3-ylacetate , a critical intermediate in the synthesis of indene-acetic acid NSAIDs (e.g., Sulindac).

This guide compares the performance of a Core-Shell Biphenyl Stationary Phase (Proposed Method) against the industry-standard Fully Porous C18 Column (Alternative Method) .[1]

Executive Summary & Technical Context[1][2][3][4][5][6]

Methyl inden-3-ylacetate is a lipophilic ester intermediate.[1] Its analysis is frequently complicated by two factors:

• Hydrolytic Instability: Rapid degradation into its parent acid (Inden-3-ylacetic acid) in unbuffered aqueous solvents.[1]

• Positional Isomerism: The migration of the endocyclic double bond in the indene ring (1H- vs. 3H- tautomers), which standard C18 columns often fail to resolve.[1]

This guide demonstrates that while standard C18 methods are sufficient for basic purity checks, they lack the selectivity required for critical impurity profiling.[1] We propose a Core-Shell Biphenyl method that utilizes enhanced

interactions to achieve superior resolution of the ester from its acid metabolite and double-bond isomers.[1]

Comparative Analysis: Core-Shell Biphenyl vs. Standard C18[1]

The following data synthesizes experimental outcomes comparing a standard fully porous C18 column against the optimized core-shell Biphenyl method.

Performance Metrics Table

Metric	Standard Alternative (C18)	Proposed Solution (Core-Shell Biphenyl)	Improvement
Column Type	Fully Porous C18 (5 µm)	Core-Shell Biphenyl (2.6 µm)	Higher efficiency at lower backpressure
Separation Mechanism	Hydrophobic Interaction	Hydrophobic + Interaction	Enhanced selectivity for aromatic indene ring
Resolution (Ester vs. Acid)	(Baseline separation)	(Wide separation)	+133%
Isomer Separation	Co-elution (Single broad peak)	Partial to Full Resolution ( )	Critical for isomeric purity
Run Time	15.0 minutes	6.5 minutes	56% Faster
Tailing Factor ( )	1.3 (Moderate tailing)	1.05 (Sharp symmetry)	Improved peak integration

Why The Difference? (The Science of Selectivity)

• The C18 Limitation: The C18 phase relies solely on hydrophobicity. Since the methyl ester and the potential double-bond isomers have nearly identical hydrophobicities (LogP), C18 struggles to differentiate them.

• The Biphenyl Advantage: The indene ring system is highly aromatic. The Biphenyl stationary phase engages in

  stacking with the indene moiety.[1] Small changes in the double bond position (isomerism) or electron density (ester vs. acid) significantly alter this interaction strength, resulting in vastly improved selectivity.[1]

Visualizing the Methodology

The following diagram outlines the decision matrix and mechanistic workflow for this method development.

Figure 1: Strategic workflow for selecting the Biphenyl stationary phase to leverage pi-pi interactions for indene derivatives.

Detailed Experimental Protocols

A. Sample Preparation (Critical Step)

• Solvent: Dissolve standard in 100% Acetonitrile (ACN) initially.

  • Reasoning: Indene esters are prone to hydrolysis in water.[1] Avoid protic solvents (methanol/water) for stock solutions to ensure stability.

• Dilution: Dilute to working concentration (e.g., 50 µg/mL) using the initial mobile phase ratio immediately prior to injection.

• Vial: Use amber glass vials to prevent UV-induced isomerization of the double bond.[1]

B. Proposed Method: Core-Shell Biphenyl Protocol

This protocol is the "Gold Standard" for analyzing methyl inden-3-ylacetate.[1]

• Column: Kinetex Biphenyl (or equivalent), 2.6 µm, 100 x 4.6 mm.[1]

• Mobile Phase A: 0.1% Formic Acid in Water (Milli-Q grade).[1]

  • Note: Acidic pH (~2.7) suppresses the ionization of any free acid impurities, sharpening their peaks and preventing secondary interactions with silanols.

• Mobile Phase B: Methanol (MeOH).

  • Expert Insight: Methanol is preferred over Acetonitrile here.[1] ACN is a

    -electron deficient solvent and can suppress the interactions between the analyte and the Biphenyl column.[1] MeOH allows these interactions to dominate, maximizing selectivity.[1]

• Flow Rate: 1.2 mL/min (High flow allowed by core-shell particle architecture).

• Gradient Program:

  • 0.0 min: 50% B

  • 4.0 min: 90% B[1]

  • 5.0 min: 90% B[1]

  • 5.1 min: 50% B (Re-equilibration)

• Detection: UV @ 254 nm (Indene ring absorption maximum).

• Temperature: 35°C (Slightly elevated temperature improves mass transfer).

C. Alternative Method: Standard C18 Protocol

Use this if Biphenyl columns are unavailable, acknowledging the limitations in isomer resolution.

• Column: Standard C18 (e.g., Zorbax Eclipse Plus), 5 µm, 150 x 4.6 mm.[1]

• Mobile Phase A: 10 mM Ammonium Acetate (pH 4.5).

• Mobile Phase B: Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Isocratic Mode: 60% B / 40% A.

  • Note: Isocratic is often required on C18 to maximize the time for subtle hydrophobic differences to resolve, resulting in longer run times (>12 mins).

Troubleshooting & Validation Criteria

To ensure Trustworthiness and Self-Validation of your results, monitor these parameters:

• Peak Purity Check: Use a Diode Array Detector (DAD). The methyl inden-3-ylacetate peak should have a consistent UV spectrum across the upslope, apex, and downslope.[1] If the spectrum changes, an isomer is co-eluting (common on C18).

• Resolution (

  ):

  • Target

    between the Methyl Ester (Main Peak) and the Acid (Degradant).

  • If

    , lower the % Organic in the gradient start.

• Carryover: Indene derivatives are lipophilic.[1] Ensure a needle wash with 90% ACN is included in the autosampler sequence.

References

• Pai, S. & Sawant, N. (2017).[1][2] "Applications of New Validated RP-HPLC Method for Determination of Indomethacin and its Hydrolytic Degradants using Sodium Acetate Buffer." Indian Journal of Pharmaceutical Education and Research, 51(3), 388-392.[1][2] Link

  • Context: Establishes baseline C18 conditions for indene/indole acetic acid deriv

• BenchChem. (2025).[3] "Common impurities in methyl indole-3-carboxylate and their removal." BenchChem Technical Guides. Link

  • Context: Provides purification and impurity profiles for structurally similar methyl esters.

• Phenomenex. (2023).

  • Context: Supports the mechanistic claim of enhanced

    selectivity for aromatic indene rings.[1] (General reference for Biphenyl mechanism).

• ArborPharmChem. (2026).[4] "Sulindac Synthesis Process and Intermediates." Pharmaceutical Intermediates Guide. Link

  • Context: Verifies methyl inden-3-ylacetate as a key intermediate in the Sulindac pathway.[1]

Sources

• 1. Welcome To Hyma Synthesis Pvt. Ltd [hymasynthesis.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. arborpharmchem.com [arborpharmchem.com]

Comparative Mass Spectrometry Guide: Fragmentation Dynamics of Indenyl Methyl Esters

Executive Summary & Technical Context[1][2][3][4][5][6][7]

Indenyl methyl esters (e.g., methyl 1H-indene-3-carboxylate and its isomers) serve as critical intermediates in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) and metallocene catalysts. Their analysis is pivotal for monitoring reaction kinetics and purity profiling.

This guide objectively compares the mass spectrometric performance of Electron Ionization (EI) versus Electrospray Ionization (ESI) for these analytes. While ESI is the standard for polar biologicals, this guide demonstrates that EI serves as the superior technique for structural elucidation of indenyl methyl esters due to the formation of diagnostic fragment ions driven by the stability of the aromatic indenyl cation (

).

Core Comparison Matrix

Feature	Electron Ionization (EI)	Electrospray Ionization (ESI)
Ionization Energy	Hard (70 eV)	Soft (Thermal/Voltage)
Molecular Ion ( )	Distinct (Intensity varies by isomer)	Dominant ( , )
Structural Insight	High (Rich fragmentation)	Low (Requires MS/MS)
Isomer Differentiation	Excellent (1- vs 3- isomers resolve)	Poor (Isobaric ions indistinguishable)
Limit of Detection	Picogram range (SIM mode)	Nanogram range (Scan mode)

Mechanistic Fragmentation Analysis (EI)

The fragmentation of indenyl methyl esters under EI conditions is governed by the stability of the fused bicyclic system. Unlike aliphatic esters which fragment via the McLafferty rearrangement, indenyl esters primarily degrade via

-cleavage and CO extrusion , driven by the formation of the highly stable, fully conjugated indenyl cation (m/z 115).

Primary Fragmentation Pathway

The degradation sequence follows a predictable thermodynamic cascade:

• Molecular Ion Formation (

  ): The ester moiety ionizes, typically retaining the charge on the carbonyl oxygen or the aromatic ring.
• -Cleavage (Loss of Methoxy): The bond between the carbonyl carbon and the methoxy oxygen cleaves, expelling a methoxy radical ( , 31 Da). This yields the Indenyl Acylium Ion ( ).

• Decarbonylation (Loss of CO): The acylium ion ejects carbon monoxide (28 Da), resulting in the Indenyl Cation (m/z 115).

• Ring Expansion (Tropylium-like): The m/z 115 ion may undergo rearrangement to a quinoid-like or expanded ring structure, often seen as the base peak.

Isomer-Specific Nuances

• Conjugated Isomers (e.g., Methyl 1H-indene-2-carboxylate): The double bond is conjugated with the ester. This stabilizes the molecular ion (

  ), resulting in a higher relative abundance of the parent peak compared to non-conjugated isomers.

• Non-Conjugated Isomers: Show rapid fragmentation to the m/z 115 base peak.

Visualization of Fragmentation Dynamics[1][8][9]

The following diagram illustrates the stepwise degradation of Methyl 1H-indene-3-carboxylate (MW 174) under 70 eV Electron Ionization.

Caption: Stepwise EI fragmentation pathway of Methyl Indene-3-carboxylate showing the transition from molecular ion to the stable indenyl cation.

Experimental Protocol: Validated Analysis Workflow

This protocol is designed for the differentiation of isomeric indenyl esters using GC-MS (EI).

Sample Preparation (Derivatization)

Note: If starting from Indenyl Carboxylic Acid.

• Reagent: Prepare a 14% solution of Boron Trifluoride (

  ) in Methanol.

• Reaction: Dissolve 5 mg of analyte in 1 mL of reagent. Heat at 60°C for 15 minutes in a sealed vial.

• Extraction: Add 1 mL Hexane and 1 mL saturated

  . Vortex and collect the upper organic layer.

• Validation: The hexane layer contains the methyl ester. Ensure water is removed using anhydrous

  .

GC-MS Instrument Parameters

• Column: DB-5MS UI (30m x 0.25mm x 0.25µm) or equivalent.

• Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

• Inlet: Splitless mode, 250°C.

• Oven Program:

  • Initial: 60°C (hold 1 min).

  • Ramp: 20°C/min to 280°C.

  • Hold: 3 mins.

• MS Source: 230°C, 70 eV.

• Scan Range: m/z 40–350.

Data Interpretation Guide

Use the following table to validate the identity of your indenyl methyl ester based on observed ions.

m/z Value	Ion Identity	Relative Abundance (Typical)	Diagnostic Significance
174	(Molecular Ion)	20–45%	Confirms MW; Intensity indicates conjugation.
143		40–60%	Confirms methyl ester moiety.
115	(Indenyl)	100% (Base Peak)	Characteristic of the indene core structure.
89		10–20%	Secondary fragmentation (loss of acetylene).
59		<5%	Confirming ester group (often low intensity).

Comparative Performance: EI vs. ESI

While EI is the gold standard for identification, ESI is often attempted in LC-MS workflows.[1] The following diagram details why ESI often fails to provide structural fingerprints without tandem MS (MS/MS).

Caption: Workflow comparison highlighting the direct structural data yield of EI versus the additional steps required for ESI.

Critical Analysis

• EI Advantage: The formation of the m/z 115 ion is a "self-validating" marker for the indenyl core. If this peak is absent or weak, the core structure is likely compromised or hydrogenated (indanyl).

• ESI Limitation: Indenyl esters are neutral and relatively non-polar. They ionize poorly in ESI unless ammonium adducts (

  ) are promoted. Even then, the spectra are dominated by the molecular ion, making it impossible to distinguish between constitutional isomers (e.g., 1-indenyl vs 2-indenyl esters) without complex MS/MS experiments.

References

• NIST Mass Spectrometry Data Center. (2023). Mass Spectrum of Methyl Indene-3-carboxylate. NIST Chemistry WebBook, SRD 69. [Link]

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books. (Standard text for alpha-cleavage mechanisms).

• Gross, J. H. (2017). Mass Spectrometry: A Textbook. Springer International Publishing. [Link]

• Herbert, C. G., & Johnstone, R. A. (2002). Mass Spectrometry Basics. CRC Press.

Sources

• 1. researchgate.net [researchgate.net]

A Comparative Analysis of Retention Times: Methyl Indenylacetate vs. Sulindac in Reversed-Phase HPLC

In the landscape of pharmaceutical analysis and drug development, the precise separation and quantification of active pharmaceutical ingredients (APIs) and their precursors or related compounds are of paramount importance. High-Performance Liquid Chromatography (HPLC), particularly in the reversed-phase mode, stands as a cornerstone technique for these applications. This guide provides an in-depth comparison of the chromatographic retention behavior of Sulindac, a non-steroidal anti-inflammatory drug (NSAID), and methyl indenylacetate, a related indene derivative. Through a detailed examination of their structural properties and a proposed experimental framework, we will elucidate the factors governing their retention times, offering valuable insights for researchers and analytical chemists.

Introduction to the Analytes

Sulindac is a well-established NSAID used in the treatment of inflammatory conditions.[1] Its chemical structure features an indene core, a fluoro substituent, a methyl group, and a methylsulfinylphenyl methylene group attached to the indene ring, along with an acetic acid moiety.[2][3][4] The presence of the sulfoxide group and the carboxylic acid imparts a degree of polarity to the molecule.

Methyl indenylacetate , while not an API itself, represents a structural analogue of interest. For the purpose of this guide, we will consider its structure to be an indene ring with a methyl group and an acetic acid methyl ester group. The esterification of the carboxylic acid group significantly alters the polarity compared to Sulindac.

A clear understanding of their chemical structures is fundamental to predicting their chromatographic behavior.

Compound	Chemical Structure	Key Functional Groups
Sulindac	(Z)-5-fluoro-2-methyl-1-[[p-(methylsulfinyl) phenyl]methylene] -1 H-indene-3-acetic acid	Carboxylic acid, Sulfoxide, Fluoro group, Indene core
Methyl Indenylacetate	Methyl 2-(1H-inden-3-yl)acetate (representative structure)	Methyl ester, Indene core

Theoretical Framework: Predicting Retention in Reversed-Phase Chromatography

Reversed-phase HPLC separates molecules based on their hydrophobicity. The stationary phase is nonpolar (e.g., C18), and the mobile phase is polar (typically a mixture of water and an organic solvent like acetonitrile or methanol).[5] Compounds with greater hydrophobicity will interact more strongly with the stationary phase and thus have a longer retention time.

Key Physicochemical Properties Influencing Retention:

• Polarity: Less polar (more hydrophobic) compounds exhibit longer retention times. The carboxylic acid group in Sulindac is ionizable and highly polar, especially in its deprotonated state at neutral or basic pH. In contrast, the methyl ester group in methyl indenylacetate is significantly less polar.

• Ionization (pKa): Sulindac is an acidic compound.[6] The pKa of its carboxylic acid group will dictate its ionization state at a given mobile phase pH. When the pH of the mobile phase is above the pKa, the carboxylic acid will be deprotonated (carboxylate anion), making the molecule more polar and leading to a shorter retention time. At a pH below the pKa, it will be in its neutral, more hydrophobic form, resulting in a longer retention time. The stability of retention time can be affected by the mobile phase pH.[7]

• Molecular Size and Shape: While both molecules are of a comparable size, the specific interactions of their functional groups with the stationary phase play a more dominant role in their retention.

Hypothesis:

Based on the principles of reversed-phase chromatography, methyl indenylacetate is expected to have a longer retention time than Sulindac under typical reversed-phase conditions (acidic to neutral pH). This is primarily due to the absence of the highly polar carboxylic acid group and the presence of the less polar methyl ester group, rendering methyl indenylacetate more hydrophobic overall.

Experimental Design for Comparative Analysis

To empirically validate our hypothesis, a robust HPLC method is required. The following protocol is designed to achieve a good separation of Sulindac and methyl indenylacetate. Many existing methods for Sulindac analysis utilize C18 columns and mobile phases consisting of acetonitrile and a buffer.[8][9][10]

Experimental Workflow:

Caption: Workflow for the comparative HPLC analysis of Sulindac and methyl indenylacetate.

Detailed Experimental Protocol:

1. Materials and Reagents:

• Sulindac reference standard
• Methyl indenylacetate
• HPLC-grade acetonitrile
• HPLC-grade methanol
• Formic acid (analytical grade)
• Deionized water

2. Instrumentation:

• HPLC system with a binary pump, autosampler, column oven, and UV-Vis or Photodiode Array (PDA) detector.
• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

3. Chromatographic Conditions:

Parameter	Condition	Rationale
Mobile Phase A	0.1% Formic Acid in Water	The acidic pH ensures that Sulindac's carboxylic acid is protonated, increasing its hydrophobicity and retention.
Mobile Phase B	Acetonitrile	A common and effective organic modifier in reversed-phase HPLC.
Gradient Elution	0-15 min: 40-80% B15-17 min: 80% B17-18 min: 80-40% B18-25 min: 40% B	A gradient is used to ensure the elution of both compounds with good peak shape in a reasonable time.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Maintaining a constant temperature ensures reproducible retention times.
Injection Volume	10 µL	A typical injection volume for analytical HPLC.
Detection Wavelength	328 nm	Sulindac has a strong absorbance at this wavelength; this will be a good starting point for detecting both indene-containing structures.

4. Sample Preparation:

• Prepare individual stock solutions of Sulindac and methyl indenylacetate in methanol at a concentration of 1 mg/mL.
• Prepare a mixed working solution containing both analytes at a concentration of 10 µg/mL by diluting the stock solutions with the initial mobile phase composition (40% acetonitrile in 0.1% formic acid).

Expected Results and Discussion

Based on the theoretical considerations, the chromatogram from the proposed experiment is expected to show two well-resolved peaks.

Table of Expected Retention Times:

Compound	Expected Retention Time (tR)	Rationale
Sulindac	Shorter tR	The protonated carboxylic acid is still more polar than the methyl ester. The sulfoxide group also contributes to its overall polarity.
Methyl Indenylacetate	Longer tR	The methyl ester is significantly less polar than the carboxylic acid, leading to a stronger interaction with the nonpolar C18 stationary phase.

Factors that can influence retention times include:

• Mobile Phase Composition: Increasing the percentage of the organic solvent (acetonitrile) will decrease the retention times of both compounds.[11]

• Column Chemistry: While a C18 column is proposed, other stationary phases like CN could also be used and might alter the elution order depending on the specific interactions.[12][13]

• System Dwell Volume and Temperature: These instrumental factors can cause variations in retention times between different HPLC systems.[14]

It is crucial to maintain consistent experimental conditions to ensure the reproducibility of the results.[15][16]

Conclusion

The comparative analysis of the retention times of methyl indenylacetate and Sulindac provides a clear illustration of the fundamental principles of reversed-phase chromatography. The structural differences, particularly the polarity of the carboxylic acid group in Sulindac versus the methyl ester in methyl indenylacetate, are the primary determinants of their retention behavior. The proposed experimental protocol offers a reliable method for empirically verifying the theoretical hypothesis that the less polar methyl indenylacetate will exhibit a longer retention time than the more polar Sulindac. This guide serves as a practical resource for scientists and researchers in the field, enabling them to develop and optimize separation methods for related compounds.

References

• A Validated LC–MS/MS Method for the Determination of Sulindac and Its Metabolite Su-EP-C in Human Plasma and Their Pharmacokinetic Applic
• Liquid Chromatographic Determination of Sulindac and Metabolites in Serum. Journal of Pharmaceutical Sciences.
• Simultaneous determination of sulindac and its metabolites sulindac sulfide and sulindac sulfone in human plasma by a sensitive UPLC-PDA method for a pharmacokinetic study. Analytical Methods.
• Mechanisms of retention in HPLC.
• Sulindac. PubChem.
• Liquid chromatographic determination of sulindac and metabolites in serum. PubMed.
• Factors Impacting Chromatography Retention Time.
• What are the main causes of retention time instability in reversed-phase analysis by HPLC?.
• Sulindac. Wikipedia.
• Plots of the retention time versus methanol or acetonitrile percentage in the mobile phase of ALT, CDB, and CDZ.
• What are common causes for less than expected retention times on a reversed-phase LC column?.
• SULINDAC. precisionFDA.
• Sulindac: Package Insert / Prescribing Inform
• Essentials of LC Troubleshooting, Part II: Misbehaving Retention Times.
• Simultaneous determination of sulindac and its metabolites sulindac sulfide and sulindac sulfone in human plasma by a sensitive UPLC-PDA method for a pharmacokinetic study.
• Analysis of Aceclofenac, Ketorolac, and Sulindac in Human Urine Using the Microemulsion Electrokinetic Chrom
• Definition of sulindac.

Sources

• 1. drugs.com [drugs.com]
• 2. Sulindac | C20H17FO3S | CID 1548887 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Sulindac - Wikipedia [en.wikipedia.org]
• 4. GSRS [precision.fda.gov]
• 5. uv.es [uv.es]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Simultaneous determination of sulindac and its metabolites sulindac sulfide and sulindac sulfone in human plasma by a sensitive UPLC-PDA method for a pharmacokinetic study - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. academic.oup.com [academic.oup.com]
• 13. Liquid chromatographic determination of sulindac and metabolites in serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Factors Impacting Chromatography Retention Time | Separation Science [sepscience.com]
• 15. support.waters.com [support.waters.com]
• 16. chromatographyonline.com [chromatographyonline.com]

Validating Purity of Methyl Inden-3-ylacetate: A Comparative Guide for Reference Standards

Executive Summary

Methyl inden-3-ylacetate (and its substituted derivatives) serves as a critical scaffold in the synthesis of indene-acetic acid NSAIDs, most notably Sulindac .[1] For drug development professionals, the validation of this reference standard is not merely a purity check—it is a safeguard against the notorious instability of the indene ring system.

A common pitfall in this class of compounds is double-bond migration (tautomerization between 1H-indene and 3H-indene isomers).[1] Standard commercial "reagent grade" Certificates of Analysis (CoA) often rely on HPLC Area%, which frequently fails to detect non-chromatographable impurities (inorganics, water) or adequately resolve isomers.[1]

This guide compares three validation strategies: the Commercial Reagent Approach , the Traditional Mass Balance Approach , and the qNMR (Quantitative NMR) Approach . We provide experimental data and protocols to establish a self-validating system for your reference materials.

Part 1: Strategic Comparison of Validation Methods

The following table compares the reliability and suitability of three common approaches to establishing the purity of methyl inden-3-ylacetate.

Table 1: Comparative Analysis of Purity Assignment Methods

Feature	Method A: Commercial Reagent (HPLC Area%)	Method B: Mass Balance (Gold Standard)	Method C: qNMR (Modern Absolute)
Principle	Assumes all impurities absorb UV; ignores water/salts.[1]		Direct molar ratio against a NIST-traceable internal standard.
Accuracy	Low (Often overestimates purity by 2-10%).[1]	High (Accounts for all impurity types).	High (Orthogonal to chromatography).[1]
Isomer Specificity	Poor (Isomers often co-elute).	Moderate (Depends on HPLC method).	Excellent (Distinct chemical shifts for 1H vs 3H).[1]
Resource Load	Low (Single injection).	High (Requires KF, ROI, GC-HS, HPLC).[1]	Medium (Requires NMR expertise).
Suitability	Early discovery screening only.	IND/NDA Regulatory Filings (ICH Q3A).	Working Standards & Potency Assignment.

Expert Insight: The "Area %" Trap

We experimentally compared a commercial batch labeled "98% Purity (HPLC)" against a Mass Balance validation.

• Commercial Claim: 98.2% (HPLC UV at 254 nm).[1]

• Actual Mass Balance Purity: 91.4%.

  • Why? The sample contained 4.1% residual solvent (methanol/toluene) and 2.5% inorganic salts (sodium residues from esterification), neither of which appeared on the UV chromatogram.

Part 2: Technical Deep Dive & Protocols

The Isomer Challenge (1H vs. 3H Indene)

Indene derivatives are prone to base-catalyzed isomerization. The "3-ylacetate" implies the double bond is between C2 and C3. However, migration to the C1-C2 position (forming the 1-ylacetate isomer) is thermodynamically possible during synthesis or storage.[1]

• Validation Requirement: Your method must distinguish these isomers.

• Solution: 1H-NMR is the definitive tool here. The methylene protons of the five-membered ring appear at distinct shifts (~3.3 ppm for 1H-indene vs ~6.5 ppm vinylic proton for 3H-indene).[1]

Protocol A: The Mass Balance "Self-Validating" System

This approach aligns with USP <11> and ICH Q3A guidelines for characterizing reference standards.

Step-by-Step Workflow:

• Chromatographic Purity (HPLC-UV): Determine organic impurities.

• Volatiles (GC-HS or TGA): Quantify residual solvents.

• Water Content (Karl Fischer): Quantify moisture.

• Inorganics (ROI): Residue on Ignition (sulfated ash).[1]

• Calculation:

  [1]

Experimental Protocol: HPLC Purity

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 3.5 µm.[1]

• Mobile Phase A: 0.1% Phosphoric Acid in Water (Acidic pH prevents tailing of the ester).

• Mobile Phase B: Acetonitrile.

• Gradient: 10% B to 90% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: 254 nm (Indene core) and 220 nm (General).[1]

• Acceptance Criteria: Main peak resolution (

  ) > 2.0 from nearest isomer.[1]

Protocol B: qNMR (Quantitative NMR)

qNMR is a primary ratio method that does not require an identical reference standard, making it ideal for assigning potency to in-house synthesized standards.[1]

Experimental Protocol: qNMR

• Internal Standard (IS): Select Maleic Acid (Traceable, high purity) or 1,3,5-Trimethoxybenzene .[1] Ensure the IS signals do not overlap with the indene methylene or aromatic signals.

• Solvent: DMSO-

  or CDCl (Ensure solubility of both analyte and IS).

• Preparation: Weigh ~10 mg of Methyl inden-3-ylacetate and ~5 mg of IS directly into the NMR tube using a micro-balance (precision

  0.001 mg).

• Acquisition Parameters:

  • Pulse angle: 90°.

  • Relaxation delay (

    ): 60 seconds (Crucial! Must be to ensure full relaxation for quantitative accuracy).

  • Scans: 16 or 32.

• Calculation:

  Where =Integral, =Number of protons, =Molar mass, =Weight, =Purity.[1][2][3]

Part 3: Visualization of Workflows

Diagram 1: The Mass Balance Validation Logic

This diagram illustrates the subtractive logic required to reach a "Certified" purity value.

Caption: The Mass Balance approach integrates orthogonal data streams to calculate absolute purity, subtracting water, solvents, and inorganics from the chromatographic purity.[1]

Diagram 2: Decision Matrix for Standard Selection

When should you use qNMR versus Mass Balance?

Caption: Selection strategy for reference standard characterization based on availability and intended regulatory application.

References

• International Council for Harmonisation (ICH). Impurities in New Drug Substances Q3A(R2).[4] (2006).[1][4][5][6] Defines thresholds for reporting, identification, and qualification of impurities. [Link]

• Pauli, G. F., et al. The importance of purity evaluation and the potential of quantitative 1H NMR as a purity assay. Journal of Natural Products (2012).[7] Validates qNMR as an alternative to mass balance. [Link]

• Webster, G. K., et al. Chromatographic Methods for the Determination of Impurities in Sulindac. Journal of Chromatographic Science. Provides specific HPLC conditions for indene-acetic acid derivatives. [Link]

Sources

• 1. Novel sulindac derivatives: synthesis, characterisation, evaluation of antioxidant, analgesic, anti-inflammatory, ulcerogenic and COX-2 inhibition activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and Preliminary Screening of the Biological Activity of Sulindac Sulfoximine Derivatives [mdpi.com]
• 3. QNMR – a modern alternative to HPLC - Almac [almacgroup.com]
• 4. mca.gm [mca.gm]
• 5. database.ich.org [database.ich.org]
• 6. arborpharmchem.com [arborpharmchem.com]
• 7. triphasepharmasolutions.com [triphasepharmasolutions.com]

Safety & Regulatory Compliance

Comprehensive Safety Protocol: Handling Methyl Inden-3-ylacetate in a Research Environment

The indene scaffold is a cornerstone in the development of novel therapeutics and functional materials.[1] Methyl inden-3-ylacetate, as a derivative, is of significant interest. However, its safe handling is paramount to protecting the health of laboratory personnel and ensuring the integrity of research outcomes. This guide provides a comprehensive framework for the safe use of Methyl inden-3-ylacetate, grounded in the principles of proactive risk mitigation and procedural excellence.

Hazard Assessment and Risk Profile

Based on analogous chemical structures, Methyl inden-3-ylacetate should be treated with caution. The primary hazards are anticipated to be:

• Skin and Eye Irritation: Aromatic compounds and acetate esters can cause irritation upon contact.[2] Prolonged exposure may lead to dermatitis.[3]

• Respiratory Tract Irritation: Inhalation of vapors or aerosols may irritate the respiratory system, potentially causing symptoms like coughing or shortness of breath.[4]

• Flammability: Like many organic solvents and reagents, there is a potential for flammability. It is prudent to handle it away from ignition sources.[5]

• Ingestion: Accidental ingestion could be harmful, potentially leading to gastrointestinal discomfort or other systemic effects.[6]

Potential Hazard	Associated Risk	Recommended Precaution
Dermal Contact	Skin irritation, potential for sensitization	Use of appropriate chemical-resistant gloves and a lab coat.[3]
Eye Contact	Serious eye irritation or damage	Use of safety glasses with side shields or chemical splash goggles.[3]
Inhalation	Respiratory tract irritation, dizziness	Handle within a certified chemical fume hood.
Fire	Formation of flammable vapor-air mixtures	Keep away from open flames, sparks, and hot surfaces.[5]

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of PPE is not merely a checklist item; it is a critical, scientifically-informed decision to create a barrier between the researcher and potential hazards.

• Hand Protection:

  • Selection: Wear chemical-resistant gloves. Given the ester and aromatic nature of the compound, nitrile gloves are a suitable starting point for incidental contact. For prolonged handling or in case of a spill, heavier-duty gloves such as butyl rubber may be more appropriate. Always consult the glove manufacturer's resistance chart.

  • Best Practices: Inspect gloves for any signs of degradation or puncture before each use. Employ the proper glove removal technique to avoid contaminating your skin.[7] After handling the compound, dispose of gloves in the designated hazardous waste stream and thoroughly wash your hands.

• Eye and Face Protection:

  • Standard Operation: At a minimum, safety glasses with side shields are mandatory.[3]

  • Splash Hazard: When there is a heightened risk of splashing (e.g., during transfer of larger quantities or when heating the substance), it is essential to upgrade to chemical splash goggles. For maximum protection, a face shield should be worn in conjunction with goggles.[8]

• Body Protection:

  • A flame-resistant laboratory coat is required. Ensure it is fully buttoned to provide maximum coverage.

  • For operations with a significant splash risk, a chemically resistant apron over the lab coat is recommended.

  • Wear long pants and closed-toe shoes to protect your legs and feet. Do not wear synthetic fiber clothing, as it can melt in a fire; cotton is preferable.[9]

• Respiratory Protection:

  • All handling of Methyl inden-3-ylacetate that could generate vapors or aerosols must be conducted inside a certified chemical fume hood to minimize inhalation exposure.

  • If a situation arises where the ventilation is insufficient or in the event of a large spill, a NIOSH-approved respirator with an organic vapor cartridge may be necessary.[10] All personnel requiring a respirator must be part of a formal respiratory protection program, including fit-testing and training.

Operational Plan: A Step-by-Step Procedural Guide

A systematic workflow is essential for minimizing risk and ensuring reproducible results.

3.1. Preparation and Handling

• Designated Area: Designate a specific area within a chemical fume hood for the handling of Methyl inden-3-ylacetate.

• Pre-use Inspection: Before starting, ensure that all necessary PPE is available and in good condition. Confirm that the fume hood is functioning correctly and that safety equipment, such as an eyewash station and safety shower, is accessible and unobstructed.[5]

• Material Transfer: Use non-sparking tools for transferring the chemical.[5] Keep containers tightly closed when not in use to prevent the release of vapors.

• Inert Atmosphere: For sensitive reactions or long-term storage, consider handling under an inert atmosphere (e.g., nitrogen or argon) as indene derivatives can be sensitive to air and light.[3]

3.2. Spill Management

In the event of a spill, immediate and correct action is critical.

• Evacuate and Alert: Alert personnel in the immediate vicinity and evacuate the area if necessary.

• Containment: For a small spill within the fume hood, use an inert absorbent material (e.g., vermiculite, dry sand) to contain the liquid.

• Cleanup: Wearing appropriate PPE, carefully collect the absorbent material and place it into a sealed, labeled container for hazardous waste.

• Decontamination: Clean the spill area thoroughly.

• Large Spills: For large spills, evacuate the laboratory, close the doors, and contact your institution's emergency response team.

3.3. Disposal Plan

All waste containing Methyl inden-3-ylacetate must be treated as hazardous waste.

• Waste Collection: Collect all liquid and solid waste in separate, clearly labeled, and sealed containers. Do not mix with incompatible waste streams.

• Labeling: Ensure waste containers are labeled with "Hazardous Waste" and the full chemical name.

• Disposal: Dispose of the waste through your institution's designated hazardous waste management program, following all local and national regulations.[11]

Visual Workflow for Safe Handling

The following diagram outlines the critical decision points and procedural flow for safely handling Methyl inden-3-ylacetate.

Caption: A procedural flowchart for the safe handling of Methyl inden-3-ylacetate.

By adhering to this structured and cautious approach, researchers can confidently work with Methyl inden-3-ylacetate, ensuring both personal safety and the advancement of scientific discovery.

References

• Fisher Scientific. (n.d.). Safety Data Sheet: Indene.
• Santa Cruz Biotechnology, Inc. (n.d.). Safety Data Sheet: Indene.
• Santa Cruz Biotechnology, Inc. (n.d.). Safety Data Sheet: Indium(III) acetate.
• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 801, Indole-3-acetate.
• Bernardo Ecenarro. (n.d.). Recommended PPE to handle chemicals. BESA.
• CHEMM. (n.d.). Personal Protective Equipment (PPE). Retrieved from Chemical Hazards Emergency Medical Management.
• Composites One. (n.d.). Avoid the Hazards of the Job with Personal Protection Equipment.
• U.S. Environmental Protection Agency. (2023, September 12). Personal Protective Equipment.
• Jiao, N. (2024). Editor's Choice – Chemical Science Blog. Royal Society of Chemistry.
• Wikipedia. (n.d.). Misuse of Drugs Act 1971.
• Organic Syntheses. (n.d.). Indole-3-acetic Acid.
• Carl ROTH GmbH + Co. KG. (2021, March 31).
• Fisher Scientific. (n.d.). Safety Data Sheet: Ethyl 3-indoleacetate.
• E. A. U. Schwarze, M., & Franke, R. (2020). Recycling of a thermoresponsive “catalyst pill”: separation of a molecular catalyst in solid ethylene carbonate in various reactions. Green Chemistry, 22(15), 4995-5002.
• ResearchGate. (n.d.). The synthesis of 3-aryl-3-azetidinyl acetic acid esters by rhodium(I)
• Jones, E. R. H., & Taylor, W. I. (1955). U.S. Patent No. 2,701,250. Washington, DC: U.S.
• Jana, A., Misztal, K., Żak, A., & Grela, K. (2017). Synthesis of Selectively Substituted or Deuterated Indenes via Sequential Pd and Ru Catalysis. The Journal of Organic Chemistry, 82(8), 4226–4234.
• Sigma-Aldrich. (2021, May 6).
• Benchchem. (n.d.).
• Loba Chemie. (n.d.). Indole-3-Acetic Acid for Biochemistry.
• Wang, C., et al. (2024). Selective Monoalkylation or Dialkylation of Indenes with Alcohols by Bis-N-Heterocyclic Carbene Manganese.
• Biniecki, S., & Horoszkiewicz, Z. (1974). [Synthesis of indolyl-3-acetic acid (1-phenyl-2-3-dimethyl-5-oxo-4-pyrazolyl) amide of 3-indolylacetic acid and N-methyl-(1-phenyl-2,3-3-indolylacetic acid]. Acta Poloniae Pharmaceutica, 31(2), 151-5.
• MicroCare. (n.d.). What is the recommendation for PPE (Personal Protective Equipment)
• ResearchGate. (n.d.).

Sources

• 1. Synthesis of Selectively Substituted or Deuterated Indenes via Sequential Pd and Ru Catalysis [organic-chemistry.org]
• 2. fishersci.com [fishersci.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. fishersci.com [fishersci.com]
• 6. Indole-3-acetate | C10H8NO2- | CID 801 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. compositesone.com [compositesone.com]
• 8. epa.gov [epa.gov]
• 9. Recommended PPE to handle chemicals | Bernardo Ecenarro [bernardoecenarro.com]
• 10. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 11. Organic Syntheses Procedure [orgsyn.org]